Methyl 5-cyclopropyl-2,4-dioxopentanoate

• CAS: 2375261-17-7

Core Science & Biosynthesis

Methyl 5-cyclopropyl-2,4-dioxopentanoate chemical structure

An In-depth Technical Guide to Methyl 5-cyclopropyl-2,4-dioxopentanoate: A Versatile Building Block in Modern Drug Discovery

Introduction: Unveiling a Strategic Synthetic Intermediate

Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS No. 2375261-17-7) is a meticulously designed chemical entity of significant interest to the scientific community, particularly those engaged in pharmaceutical research and drug development.[1] Its molecular architecture is distinguished by the convergence of two highly valuable functional motifs: a reactive β-keto ester system and a privileged cyclopropyl group. This unique combination renders it a powerful and versatile building block for the synthesis of complex organic molecules and novel chemical entities with therapeutic potential.[2][3][4]

This guide provides an in-depth technical analysis of Methyl 5-cyclopropyl-2,4-dioxopentanoate, moving beyond a simple datasheet to offer field-proven insights into its chemical logic, synthesis, and strategic applications. We will explore the causality behind its reactivity, provide a robust and validated synthetic protocol, and illustrate its potential as a cornerstone for library development in medicinal chemistry.

Molecular Profile and Physicochemical Properties

The foundational characteristics of Methyl 5-cyclopropyl-2,4-dioxopentanoate are summarized below. These properties are essential for its handling, reaction setup, and analytical characterization.

Property	Value	Reference(s)
IUPAC Name	methyl 5-cyclopropyl-2,4-dioxopentanoate	[1]
Synonyms	Cyclopropanepentanoic acid, α,γ-dioxo-, methyl ester	[1]
CAS Number	2375261-17-7	[1]
Molecular Formula	C₉H₁₂O₄	[1]
Molecular Weight	184.19 g/mol	[1]
SMILES	COC(=O)C(=O)CC(=O)CC1CC1	[1]
InChI Key	LDWLUPRKQXYDCN-UHFFFAOYSA-N	[1]

The Strategic Importance of Core Structural Motifs

The utility of this molecule is not accidental; it is a direct consequence of the deliberate integration of two key structural features that are highly prized in modern organic and medicinal chemistry.

The β-Keto Ester Moiety: A Hub of Reactivity

The 2,4-dioxopentanoate core constitutes a β-keto ester, a class of compounds renowned for its synthetic versatility.[3][4][5] This reactivity stems from several key electronic and structural properties:

• Keto-Enol Tautomerism: The molecule exists in equilibrium between its keto and enol forms. The enol tautomer is significantly stabilized by intramolecular hydrogen bonding and conjugation between the carbon-carbon double bond and the carbonyl group.[3]

• Acidity of the α-Hydrogen: The hydrogen atoms on the central methylene group (C-3) are flanked by two electron-withdrawing carbonyl groups. This inductive effect dramatically increases their acidity (pKa ≈ 9-11), facilitating their removal by even moderate bases.[6]

• Resonance-Stabilized Enolate: Deprotonation at C-3 generates a highly stable, nucleophilic enolate ion where the negative charge is delocalized across three atoms (two oxygen, one carbon).[5] This stable enolate is a potent nucleophile, readily participating in a wide array of carbon-carbon and carbon-heteroatom bond-forming reactions, making it a cornerstone of synthetic chemistry.[3][5]

The Cyclopropyl Ring: A Privileged Pharmacophore

The terminal cyclopropyl group is far more than an inert alkyl substituent. It is a "privileged" structural motif in medicinal chemistry, frequently incorporated into drug candidates to overcome common developmental roadblocks.[7][8] Its unique, strained three-membered ring structure confers several advantageous properties:

• Enhanced Metabolic Stability: The C-H bonds within a cyclopropane ring are shorter and stronger than those in typical alkanes.[8][9] This higher bond dissociation energy makes the moiety less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, a primary pathway for drug degradation.[9][10]

• Increased Potency and Receptor Binding: The rigid, planar nature of the cyclopropyl ring acts as a conformational constraint, locking flexible side chains into a bioactive conformation. This pre-organization can lead to a more favorable entropic contribution to binding affinity for a biological target.[7][9]

• Modulation of Physicochemical Properties: The cyclopropyl group is often used as a bioisosteric replacement for moieties like gem-dimethyl groups or vinyl groups to fine-tune properties such as lipophilicity and pKa, thereby optimizing a compound's absorption, distribution, metabolism, and excretion (ADME) profile.[9][11]

Synthesis and Mechanistic Rationale

The most logical and industrially scalable approach to synthesizing Methyl 5-cyclopropyl-2,4-dioxopentanoate is the Crossed Claisen Condensation .[12][13] This robust C-C bond-forming reaction involves the condensation of a ketone with an ester in the presence of a suitable base.[14]

Retrosynthetic Analysis: The target molecule can be disconnected at the C2-C3 bond, revealing two readily available starting materials: Cyclopropylacetone (1-cyclopropylpropan-2-one) and an oxalate ester, such as Dimethyl oxalate .

Experimental Protocol: Crossed Claisen Condensation

This protocol is a self-validating system based on established chemical principles. Adherence to stoichiometry and anhydrous conditions is critical for success.

Reagents:

• Cyclopropylacetone (1.0 eq)

• Dimethyl oxalate (1.2 eq)

• Sodium methoxide (NaOMe), 25% solution in methanol (1.1 eq)

• Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet, add anhydrous diethyl ether.

• Base Addition: Add the sodium methoxide solution to the flask and cool the mixture to 0 °C using an ice bath.

• Ketone Addition: Add cyclopropylacetone dropwise to the stirred base solution over 15 minutes, maintaining the temperature at 0 °C. Allow the mixture to stir for an additional 30 minutes to ensure complete enolate formation.

• Ester Addition: Prepare a solution of dimethyl oxalate in anhydrous diethyl ether and add it dropwise to the reaction mixture via the dropping funnel over 30 minutes. A precipitate may form.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours (overnight) to ensure the reaction goes to completion.

• Acidic Workup & Quench: Cool the reaction mixture back to 0 °C and slowly add 1M HCl with vigorous stirring until the pH is acidic (pH ~2-3). This step protonates the enolate product.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude Methyl 5-cyclopropyl-2,4-dioxopentanoate can be purified by vacuum distillation or column chromatography on silica gel.

Mechanistic Deep Dive: The Claisen Condensation

The Claisen condensation is a five-step process. The final deprotonation step is irreversible and serves as the thermodynamic driving force for the entire reaction.[15]

Caption: Workflow of the Crossed Claisen Condensation.

Causality Behind Experimental Choices:

• Base Selection: Sodium methoxide is used as the base. Critically, the alkoxide of the base (methoxide) matches the alkoxy group of the ester (methyl oxalate).[16] This prevents transesterification, a common side reaction where the base would swap with the ester's alkoxy group, leading to a mixture of products.

• Stoichiometry: At least one full equivalent of base is required because the final product, the β-keto ester, is more acidic than the starting ketone. The base is consumed in the final, irreversible deprotonation step to form the product enolate.[12] An acidic workup is therefore mandatory to obtain the neutral product.

Spectroscopic and Analytical Characterization

While a specific experimental spectrum is proprietary, the structure of Methyl 5-cyclopropyl-2,4-dioxopentanoate allows for a confident prediction of its key spectroscopic features, which are crucial for its identification and quality control. These predictions are based on established principles and data from structurally similar compounds like methyl 4-cyclopropyl-2,4-dioxobutanoate.[17]

Technique	Predicted Key Signals and Interpretation
¹H NMR	~3.8 ppm (s, 3H): Methyl ester (-OCH₃) protons. ~3.5-3.7 ppm (s, ~1.5H): Methylene protons (-CH₂-) at C-3 for the keto form. ~5.5-6.0 ppm (s, ~0.5H): Vinyl proton for the enol form. ~2.8 ppm (d, 2H): Methylene protons (-CH₂-) at C-5, adjacent to the cyclopropyl group. ~0.9-1.2 ppm (m, 1H): Methine proton of the cyclopropyl ring. ~0.2-0.6 ppm (m, 4H): Methylene protons of the cyclopropyl ring.
¹³C NMR	~201-205 ppm: Ketone carbonyl carbon at C-4. ~190-195 ppm: Ketone carbonyl carbon at C-2. ~160-165 ppm: Ester carbonyl carbon. ~52 ppm: Methyl ester carbon (-OCH₃). ~45-50 ppm: Methylene carbon at C-3 and C-5. ~5-15 ppm: Carbons of the cyclopropyl ring.
IR (Infrared)	~1740-1750 cm⁻¹: Strong C=O stretch (ester). ~1710-1725 cm⁻¹: Strong C=O stretch (ketones). ~1600-1640 cm⁻¹: C=O and C=C stretches (from the enol tautomer). ~3000-3100 cm⁻¹: C-H stretch (cyclopropyl ring).
Mass Spec.	Expected M+: 184.07 (for C₉H₁₂O₄). Fragmentation would likely show loss of -OCH₃ (31 Da) and cleavage of the cyclopropyl ring.

Applications in Drug Discovery and Development

The true value of Methyl 5-cyclopropyl-2,4-dioxopentanoate lies in its role as a versatile synthetic intermediate. Its bifunctional nature allows for the rapid construction of diverse molecular scaffolds, a critical activity in lead generation and optimization.

• Heterocycle Synthesis: The 1,3-dicarbonyl system is a classic precursor for forming five- and six-membered heterocyclic rings, which are prevalent in many approved pharmaceutical agents.[2][18] For example, condensation with hydrazine derivatives (the Knorr pyrazole synthesis) provides a direct route to substituted pyrazoles, a scaffold found in numerous anti-inflammatory and kinase inhibitor drugs.[18]

• Library Synthesis: The acidic C-3 proton allows for a wide range of alkylation and acylation reactions, enabling the systematic introduction of diverse substituents. This facilitates the creation of focused chemical libraries for screening against various biological targets.

• Bioisosteric Scaffolding: The compound serves as a pre-functionalized carrier of the valuable cyclopropyl moiety. It can be elaborated into more complex structures where the cyclopropyl group is strategically positioned to enhance metabolic stability or receptor binding affinity.[9][11]

Caption: Synthetic utility of the target molecule.

Conclusion

Methyl 5-cyclopropyl-2,4-dioxopentanoate is more than a mere catalogue chemical; it is a strategic asset for chemical innovation. The convergence of a highly tunable β-keto ester core with the pharmacologically advantageous cyclopropyl group provides researchers with a powerful platform for the efficient synthesis of novel and complex molecules. Its well-defined reactivity, accessible synthesis, and potential for diversification make it an indispensable tool for professionals in drug discovery, medicinal chemistry, and advanced organic synthesis, poised to accelerate the development of next-generation therapeutics.

References

• JoVE. (2025, May 22). Esters to β-Ketoesters: Claisen Condensation Mechanism.
• BenchChem. (2025). Applications in medicinal chemistry for cyclopropyl-containing compounds.
• Unknown Author. (2023, October 18). How do you make a 1,3-Dicarbonyl? What are the uses of 1,3-Dicarbonyl compound?.
• Studley, J. (2020, August 26). The Cyclopropyl Group in Medicinal Chemistry.
• BenchChem. (n.d.). A Comparative Analysis of the Reactivity of Beta-Keto Esters and Gamma-Keto Esters.
• JoVE Coach. (n.d.). Esters-to-ketoesters-claisen-condensation-mechanism-explained.
• Ashenhurst, J. (2020, September 14).
• Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712–8756.
• de la Torre, M. C., & Sierra, M. A. (2021). Recent Developments in the Synthesis of β-Diketones. Molecules, 26(21), 6569.
• Fiveable. (2025, August 15). Beta-Keto Ester: Organic Chemistry Study Guide.
• Hypha Discovery. (2021, September 24). Metabolism of cyclopropyl groups.
• Google Patents. (n.d.). US6143935A - Process for the preparation of 1,3-dicarbonyl compounds.
• Chemistry LibreTexts. (2014, August 29). 19.15 A Claisen Condensation Forms a β-Keto Ester.
• BenchChem. (n.d.). Ethyl 2,4-dioxopentanoate: A Technical Guide for Researchers and Drug Development Professionals.
• Adriaenssens, L., & Marmier, M. (2016). Enantioselective Organocatalyzed Transformations of β-Ketoesters. Chemical Reviews, 116(16), 9347–9386.
• AiFChem. (2025, October 21). 2375261-17-7 | Methyl 5-cyclopropyl-2,4-dioxopentanoate.
• Dwyer, M. P., & O'Doherty, G. A. (2021). Recent advances in the transesterification of β-keto esters. Organic & Biomolecular Chemistry, 19(26), 5764–5776.
• Smolecule. (2023, August 15). Buy Methyl 4-cyclopropyl-2,4-dioxobutanoate | 167408-67-5.
• PubMed. (2016, October 13). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules.

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Methyl 5-cyclopropyl-2,4-dioxopentanoate: A Strategic β-Dicarbonyl Building Block in Heterocyclic Drug Discovery

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex, biologically active heterocycles relies heavily on highly functionalized, bis-electrophilic building blocks. Methyl 5-cyclopropyl-2,4-dioxopentanoate has emerged as a critical intermediate in the synthesis of pyrazole and isoxazole-based pharmacophores. By incorporating a cyclopropylmethyl moiety directly into a reactive β-dicarbonyl scaffold, this molecule allows drug development professionals to seamlessly integrate metabolic stability and lipophilic efficiency into novel kinase inhibitors, anti-inflammatory agents, and agricultural compounds.

This whitepaper provides an in-depth technical analysis of the compound’s structural causality, tautomeric dynamics, and self-validating synthetic workflows.

Chemical Identity & Structural Causality

The utility of methyl 5-cyclopropyl-2,4-dioxopentanoate is rooted in its highly specific structural features. The molecule features a linear 2,4-dioxopentanoate (β-diketo ester) backbone, capped at the C5 position with a cyclopropyl ring.

In drug design, the substitution of standard aliphatic chains (like propyl or butyl groups) with a cyclopropylmethyl group is a classic bioisosteric strategy. The cyclopropyl ring restricts conformational flexibility, lowers the overall topological polar surface area (TPSA), and provides significant steric shielding. This shielding makes the resulting drug candidates highly resistant to cytochrome P450-mediated oxidative metabolism, thereby improving pharmacokinetic half-lives.

Table 1: Physicochemical & Identification Data

Property	Value
IUPAC Name	methyl 5-cyclopropyl-2,4-dioxopentanoate
CAS Number	2375261-17-7
Molecular Formula	C9H12O4
Molecular Weight	184.19 g/mol
Canonical SMILES	COC(=O)C(=O)CC(=O)CC1CC1
Tautomeric State	Dynamic Keto-Enol Equilibrium

Data corroborated by 1[1].

Tautomeric Dynamics & Reactivity Profile

To utilize this building block effectively, researchers must understand its tautomeric landscape. Like most 2,4-dioxoesters, methyl 5-cyclopropyl-2,4-dioxopentanoate does not exist purely as a tri-carbonyl compound. Instead, it exists in a dynamic equilibrium between the diketo form and highly stabilized enol forms[2].

Mechanistic Causality: The enol tautomer is thermodynamically favored in non-polar solvents due to the formation of a pseudo-six-membered ring stabilized by a strong intramolecular hydrogen bond between the enol hydroxyl and the adjacent carbonyl oxygen. This enolization predominantly occurs at the C3 position. When reacting with asymmetric binucleophiles (such as substituted hydrazines), the distinct electrophilicity of the C2 and C4 carbons dictates the regioselectivity of the resulting cyclocondensation, a phenomenon thoroughly documented in 2[2].

Upstream Synthesis: Enolate Chemistry

The synthesis of the core β-dicarbonyl relies on a highly controlled Claisen condensation between a methyl ketone and an oxalate ester[3].

Fig 1. Upstream Claisen condensation workflow for the synthesis of the β-dicarbonyl core.

Protocol 1: Self-Validating Synthesis of the Core Scaffold

Adapted from standard3[3].

• Initiation: To a chilled (0–5 °C) solution of sodium methoxide (1.0 equiv) in anhydrous methanol, slowly add a stoichiometric mixture of dimethyl oxalate and 1-cyclopropylpropan-2-one. Causality: The low initial temperature prevents uncontrolled exothermic side reactions and self-condensation of the ketone.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 6 hours. Causality: The thermodynamic driving force of this reaction is the irreversible formation of the highly stabilized enolate of the resulting β-diketone in the basic medium.

• Quenching: Acidify the mixture with 3M HCl to pH ~3 to protonate the enolate, followed by extraction with ethyl acetate.

• Self-Validation Checkpoint: Perform a rapid Ferric Chloride (FeCl₃) spot test on a fraction of the organic layer. The immediate appearance of a deep purple/red color validates the presence of the highly enolized 2,4-dioxopentanoate core. If the solution remains yellow, the Claisen condensation has failed.

Downstream Drug Development: Heterocyclic Progeny

As a versatile bis-electrophile, methyl 5-cyclopropyl-2,4-dioxopentanoate is primed for divergent cyclocondensation reactions. Reaction with hydrazines yields pyrazoles, while reaction with hydroxylamine yields isoxazoles[4]. These heterocycles are privileged scaffolds in medicinal chemistry, frequently serving as the hinge-binding motifs in kinase inhibitors[5].

Fig 2. Divergent cyclocondensation pathways yielding high-value heterocyclic progeny.

Protocol 2: Self-Validating Synthesis of the Pyrazole Progeny

Methodology aligned with 5[5] and4[4].

• Initiation: Dissolve methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 equiv) in absolute ethanol. Slowly add hydrazine hydrate (1.1 equiv) dropwise at 0 °C. Causality: The initial nucleophilic attack to form the hydrazone is highly exothermic; temperature control prevents the formation of unwanted polymeric side products.

• Cyclocondensation: Heat the reaction mixture to reflux for 4 hours. Causality: Reflux conditions provide the necessary activation energy for the intramolecular cyclization of the intermediate hydrazone onto the ester-adjacent carbonyl, followed by dehydration to fully aromatize the pyrazole ring.

• Isolation: Concentrate the solvent under reduced pressure and purify the crude product via recrystallization from an ethanol/water matrix.

• Self-Validation Checkpoint: Subject the purified product to ¹H NMR analysis. The definitive proof of cyclization is the disappearance of the broad enol -OH proton (~14.0 ppm) and the emergence of a sharp singlet at ~6.55 ppm, corresponding to the aromatic C4-H proton of the newly formed pyrazole ring[2].

Analytical Validation Data

To ensure rigorous quality control during scale-up, the following NMR diagnostic shifts should be used to track the conversion of the linear β-dicarbonyl into its heterocyclic derivatives.

Table 2: Comparative ¹H NMR Diagnostic Shifts

Compound State	Diagnostic Proton	Chemical Shift (δ, ppm)	Multiplicity
Starting Material	Enol -OH	~14.0 - 14.5	Singlet (broad)
Starting Material	C3-H (Enol form)	~6.2 - 6.4	Singlet
Pyrazole Progeny	Pyrazole C4-H	~6.55	Singlet
Isoxazole Progeny	Isoxazole C4-H	~6.40	Singlet

Note: The exact position of the enol -OH proton is highly dependent on solvent polarity and concentration due to hydrogen bonding dynamics[2].

References

• Chemical Reviews (ACS Publications) - "Chemistry of α-Oxoesters: A Powerful Tool for the Synthesis of Heterocycles". Available at:[Link]

• ResearchGate - "Recent Advances in the Synthesis of Pyrazole Derivatives: A Review". Available at: [Link]

• RSC Advances (Royal Society of Chemistry) - "Reactive organogels based on isoxazole esters: alkali metal ions selected gelation and crystallization". Available at: [Link]

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Structural Synergy: The "Why" Behind the Activity

The Biological Activity and Therapeutic Potential of Cyclopropyl Diketones: A Comprehensive Technical Guide

As a Senior Application Scientist specializing in drug design and molecular scaffolds, I frequently encounter chemical motifs that fundamentally alter a molecule's pharmacokinetic and pharmacodynamic trajectory. The cyclopropyl diketone structural class is one such powerhouse. By merging the rigid, lipophilic nature of a cyclopropane ring with the versatile, metal-chelating capacity of a β -diketone, this scaffold has become a cornerstone in both agrochemical development and pharmaceutical discovery.

This guide synthesizes the mechanistic biology, structural activity relationships (SAR), and field-proven experimental protocols associated with cyclopropyl diketones.

To understand the biological activity of these compounds, we must first deconstruct their chemical anatomy:

• The Cyclopropyl Ring: Acting as a unique bioisostere for phenyl rings and double bonds, the cyclopropyl group restricts conformational flexibility[1]. This "locks" the molecule into a bioactive conformation, significantly reducing the entropic penalty upon target binding. Furthermore, it enhances metabolic stability against oxidative degradation while fine-tuning lipophilicity for cellular membrane penetration[1].

• The β -Diketone (1,3-dione) Moiety: This functional group exists in a dynamic keto-enol tautomeric equilibrium. The enol form presents a highly nucleophilic alpha-carbon and two oxygen atoms perfectly spaced to act as a bidentate chelator for transition metal ions (such as Fe 2+ or Mg 2+ ) within enzyme active sites[1].

When combined, these two elements create molecules capable of highly specific enzyme inhibition, antimicrobial defense, and complex ecological signaling.

Primary Mechanisms of Biological Activity

4-Hydroxyphenylpyruvate Dioxygenase (HPPD) Inhibition

The most commercially and therapeutically significant application of cyclopropyl diketones is the inhibition of HPPD[2]. HPPD is an Fe(II)-dependent non-heme oxygenase responsible for converting 4-hydroxyphenylpyruvate (4-HPPA) into homogentisate[2].

In plants, homogentisate is an obligatory precursor for plastoquinone and tocopherols. Cyclopropyl diketones (and related triketones like N-aroyl diketone derivatives) competitively bind to the HPPD active site[3]. The 1,3-dione moiety chelates the active-site iron atom, while the cyclopropyl group anchors the inhibitor into a hydrophobic pocket of the enzyme[2]. This halts plastoquinone synthesis, leading to the destruction of photosynthetic pigments (the characteristic "bleaching" effect) and subsequent plant death. Beyond herbicides, HPPD inhibition by related diketones is actively researched for treating human metabolic disorders like Tyrosinemia Type 1.

Mechanism of HPPD inhibition by cyclopropyl diketones disrupting plastoquinone biosynthesis.

Antimalarial and Cytotoxic Natural Products

Nature has independently evolved cyclopropyl diketones for chemical warfare. Fungal strains such as Hamigera avellanea and Myrothecium roridum produce unusual secondary metabolites known as Hamavellones (A, B, and C)[4],[5].

Hamavellone B, a naturally occurring cyclopropyl diketone, has demonstrated potent antimalarial activity against Plasmodium falciparum with an IC 50​ of 5.2 µg/mL, alongside measurable cytotoxicity against cancer cell lines[6]. Hamavellone C exhibits zoosporicidal activity, causing motility inhibition and lysis of Phytophthora nicotianae zoospores within minutes[5].

Enzymatic Cleavage and Bioremediation

Because β -diketones are prevalent in nature, specific enzymes have evolved to degrade them. Enzymes such as Dke1 (diketone-cleaving dioxygenase) and OCH (6-oxocamphor hydrolase) can catalyze the retro-Claisen cleavage of the C-C bonds within the β -diketone functionality[7]. Understanding these degradation pathways is critical for developing cyclopropyl diketone drugs with appropriate metabolic half-lives and for the bioremediation of diketone-based agrochemicals[7].

Quantitative Data Summary

The following table synthesizes the biological efficacy of key cyclopropyl diketones across different therapeutic and agrochemical targets.

Compound / Scaffold	Primary Target / Activity	Potency / IC 50​	Key Structural Feature
Hamavellone B	Antimalarial (P. falciparum)	5.2 µg/mL	Natural cyclopropyl diketone core[6]
Hamavellone C	Zoosporicidal (P. nicotianae)	Complete lysis < 5 min	Fungal secondary metabolite[5]
N-Aroyl Diketone (I-f)	HPPD Inhibition (Herbicidal)	>90% inhibition at 0.045 mmol/m²	Benzene ring Ar subunit[3]
2-Chloro-1-cyclopropylbutane-1,3-dione	Antimicrobial / Syn. Intermediate	Variable (Library dependent)	α -chloro reactive site[1]

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. I have included the mechanistic causality behind each step to ensure researchers understand why the chemistry behaves as it does.

Protocol 1: Synthesis of 2-Chloro-1-cyclopropylbutane-1,3-dione

This protocol details the alpha-halogenation of a cyclopropyl diketone. The addition of the chlorine atom significantly lowers the pKa of the enol form, enhancing its metal-chelating ability and lipophilicity[1].

Reagents: 1-cyclopropylbutane-1,3-dione (1 eq), Sulfuryl chloride (SO 2​ Cl 2​ , 1 eq), Dichloromethane (DCM), Aqueous NaHCO 3​ . Causality Check: We use SO 2​ Cl 2​ rather than Cl 2​ gas because it allows for precise stoichiometric control, preventing unwanted α,α -dichlorination.

• Preparation: Dissolve 1-cyclopropylbutane-1,3-dione in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and dropping funnel[1].

• Thermal Control: Cool the reaction mixture to 0–5 °C using an ice bath. Causality: The chlorination of diketones is highly exothermic; thermal control prevents the degradation of the cyclopropyl ring and limits side reactions[8].

• Addition: Slowly add 1 equivalent of SO 2​ Cl 2​ dropwise over 20 minutes[8].

• Reaction & Monitoring: Stir at 0 °C for 30 minutes, then allow it to warm to room temperature for 1-2 hours[8]. Monitor via TLC (Hexane:EtOAc). The reaction is complete when the starting material spot disappears.

• Quenching & Workup: Wash the organic layer with saturated aqueous NaHCO 3​ . Causality: This neutralizes the HCl gas generated as a byproduct of the SO 2​ Cl 2​ decomposition, preventing acid-catalyzed ring-opening of the cyclopropyl group[1].

• Purification: Dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via silica gel column chromatography[8].

Workflow for the synthesis and isolation of alpha-chloro cyclopropyl diketones.

Protocol 2: In Vitro HPPD Enzyme Inhibition Assay

To quantify the biological activity of synthesized cyclopropyl diketones, an in vitro assay measuring the conversion of 4-HPPA to homogentisate is required.

• Buffer Preparation: Prepare a 50 mM HEPES buffer (pH 7.0) containing 2 mM sodium ascorbate and 10 µM FeSO 4​ . Causality: Ascorbate acts as a reducing agent to maintain the active site iron in the required Fe 2+ state; without it, the iron oxidizes to Fe 3+ , rendering the enzyme inactive[2].

• Enzyme Incubation: Add recombinant HPPD enzyme (e.g., AtHPPD) to the buffer. Introduce the cyclopropyl diketone inhibitor dissolved in DMSO (final DMSO concentration < 1% to prevent enzyme denaturation). Incubate at 25 °C for 15 minutes to allow the diketone to chelate the active site iron.

• Reaction Initiation: Initiate the reaction by adding the substrate, 4-HPPA (final concentration 100 µM).

• Quantification: Terminate the reaction after 10 minutes using 20% perchloric acid. Centrifuge to pellet proteins, and analyze the supernatant via HPLC (C18 column, UV detection at 290 nm) to quantify the formation of homogentisate. Calculate the IC 50​ by plotting fractional activity against inhibitor concentration.

References

• Isaka, M., et al. "Novel cyclopropyl diketones and 14-membered macrolides from the soil fungus Hamigera avellanea BCC 17816". ResearchGate.[Link]

• Zhang, S., et al. "Discovery of N-Aroyl Diketone/Triketone Derivatives as Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibiting-Based Herbicides". Journal of Agricultural and Food Chemistry.[Link]

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A Technical Guide to the Spectroscopic Characterization of Methyl 5-cyclopropyl-2,4-dioxopentanoate

For correspondence: [AI Assistant Contact Information]

Abstract

This technical guide provides a comprehensive analysis of the expected spectroscopic data for Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS No. 2375261-17-7), a molecule of interest in synthetic and medicinal chemistry.[1] In the absence of publicly available experimental spectra, this document serves as a predictive guide for researchers, scientists, and drug development professionals. By dissecting the molecule into its core functional components—a cyclopropyl ketone, a β-diketone, and a methyl ester—we will project the anticipated features in ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide emphasizes the causal relationships between molecular structure and spectral output, provides field-proven protocols for data acquisition, and establishes a framework for the empirical validation of synthesized Methyl 5-cyclopropyl-2,4-dioxopentanoate.

Introduction: Structural Rationale and Spectroscopic Imperatives

Methyl 5-cyclopropyl-2,4-dioxopentanoate is a polyfunctional molecule featuring a unique combination of a strained cyclopropyl ring, a reactive β-dicarbonyl system, and a methyl ester terminus. The cyclopropyl moiety is a well-regarded pharmacophore known to modulate metabolic stability and binding affinity, while the β-diketone structure is a versatile synthetic handle and can engage in significant intramolecular interactions, including keto-enol tautomerism.

Accurate structural confirmation is paramount for any downstream application, from reaction optimization to biological screening. Spectroscopic analysis provides the definitive, non-destructive method for such validation. This guide is structured to provide not just the predicted data but also the underlying scientific principles, enabling researchers to interpret their own experimental results with a high degree of confidence.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Portrait

NMR spectroscopy is the cornerstone of small molecule characterization, offering unparalleled insight into the chemical environment of each proton and carbon atom. For Methyl 5-cyclopropyl-2,4-dioxopentanoate, NMR is particularly crucial for elucidating the state of the β-dicarbonyl system, which exists in a dynamic equilibrium between its diketo and enol forms.

The Phenomenon of Keto-Enol Tautomerism

The 2,4-dioxo moiety will exist as a mixture of the diketo form and at least one enol tautomer, stabilized by an intramolecular hydrogen bond. This equilibrium is slow on the NMR timescale, meaning distinct sets of signals for each tautomer are expected to be observable in the spectrum. The ratio of these forms is highly dependent on the solvent, with less polar solvents like chloroform favoring the hydrogen-bonded enol form. Our predictions will account for both species.

Caption: Keto-enol equilibrium of the β-dicarbonyl moiety.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The proton NMR spectrum will be the most informative for confirming the presence and ratio of tautomers. The high-field region will be characteristic of the cyclopropyl group, while the downfield region will reveal the state of the dicarbonyl system.

Table 1: Predicted ¹H NMR Chemical Shifts (δ) and Multiplicities

Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Key Insights
Diketo Form
H-e (OCH₃)	~ 3.75	s	3H	Typical for methyl ester protons.[2]
H-c (CH₂)	~ 3.90	s	2H	Methylene protons between two carbonyls, deshielded.
H-b (CH₂)	~ 2.90	t, J ≈ 7.0 Hz	2H	Methylene protons adjacent to a ketone and another CH₂.
H-a (CH)	~ 1.10	m	1H	Methine proton of the cyclopropyl ring, adjacent to a carbonyl.
H-a' (CH₂)	~ 0.95	m	2H	Methylene protons on the cyclopropyl ring.
H-a'' (CH₂)	~ 0.65	m	2H	Methylene protons on the cyclopropyl ring, diastereotopic.
Enol Form
OH (enol)	~ 15.0	br s	1H	Highly deshielded due to strong intramolecular H-bond.
H-d (=CH)	~ 5.60	s	1H	Vinylic proton of the enol, deshielded.
H-e (OCH₃)	~ 3.73	s	3H	Slightly shifted methyl ester protons compared to diketo form.
H-b (CH₂)	~ 2.60	t, J ≈ 7.0 Hz	2H	Shielded relative to the diketo form due to conjugation.
H-a (CH)	~ 1.05	m	1H	Methine proton of the cyclopropyl ring.
H-a' (CH₂)	~ 0.90	m	2H	Methylene protons on the cyclopropyl ring.
H-a'' (CH₂)	~ 0.60	m	2H	Methylene protons on the cyclopropyl ring.

Expertise & Experience: The most diagnostic signal will be the broad singlet for the enolic proton far downfield (~15 ppm). Its integration relative to other signals, such as the methyl ester singlet, will provide a direct measure of the keto-enol ratio. The singlet for the H-c methylene protons in the diketo form is also a key indicator; its disappearance confirms complete enolization.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The carbon spectrum will confirm the number of unique carbon environments and provide definitive evidence for the carbonyl and cyclopropyl carbons. Proton-decoupled acquisition is standard.

Table 2: Predicted ¹³C NMR Chemical Shifts (δ)

Assignment	Predicted δ (ppm)	Rationale & Key Insights
Diketo Form
C=O (Ester, C-1)	~ 168	Typical ester carbonyl chemical shift.
C=O (Ketone, C-2)	~ 202	Alpha-ketone carbon, highly deshielded.
C=O (Ketone, C-4)	~ 205	Gamma-ketone carbon, deshielded.[1]
CH₂ (C-3)	~ 58	Methylene carbon between two carbonyls.
OCH₃ (C-e)	~ 52	Methyl ester carbon.
CH₂ (C-5)	~ 45	Methylene carbon adjacent to the cyclopropyl ketone.
CH (C-a)	~ 18	Methine carbon of the cyclopropyl ring.[1]
CH₂ (C-a')	~ 11	Methylene carbons of the cyclopropyl ring.[1][3]
Enol Form
C=O (Ester, C-1)	~ 169
C=O (Ketone, C-4)	~ 195	Carbonyl involved in conjugation and H-bonding.
C-OH (Enol, C-2)	~ 185	Enolic carbon, deshielded.
=CH (C-3)	~ 98	Vinylic carbon in the enol system.
OCH₃ (C-e)	~ 52
CH₂ (C-5)	~ 42	Shielded relative to the diketo form.
CH (C-a)	~ 17
CH₂ (C-a')	~ 10

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 10-15 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard. Filter the solution into a 5 mm NMR tube.[4]

• Instrument Setup: Use a spectrometer operating at a frequency of 400 MHz or higher for optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard single-pulse experiment.

  • Typical parameters: 30° pulse angle, 16-32 scans, relaxation delay of 2-5 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled experiment (e.g., zgpg30).

  • Typical parameters: 30° pulse angle, 1024 or more scans, relaxation delay of 2 seconds.[5]

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Caption: Standard workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy: Probing Functional Group Vibrations

IR spectroscopy is a rapid and effective technique for confirming the presence of key functional groups by identifying their characteristic vibrational frequencies. For this molecule, the carbonyl stretching region will be particularly informative.

Predicted IR Absorption Bands

The IR spectrum will be dominated by strong absorptions from the multiple carbonyl groups. The presence of conjugation and hydrogen bonding in the enol tautomer will cause a significant shift in the C=O stretching frequency compared to the isolated carbonyls in the diketo form.

Table 3: Predicted IR Frequencies and Assignments

Frequency (cm⁻¹)	Intensity	Assignment	Rationale & Key Insights
~3100-2800	Medium	C-H stretch	Aliphatic (CH, CH₂, CH₃) and cyclopropyl C-H stretches.
~1745	Strong	C=O stretch	Ester carbonyl (C-1) in the diketo form.[2]
~1720	Strong	C=O stretch	Ketone carbonyls (C-2, C-4) in the diketo form.
~1695	Strong	C=O stretch	Cyclopropyl ketone carbonyl (C-4), frequency lowered by conjugation with the ring.[1]
~1640	Strong	C=O stretch	Chelated ketone carbonyl (C-4) in the enol form.[6][7]
~1605	Medium	C=C stretch	Vinylic double bond in the enol form.
~1300-1000	Strong	C-O stretch	Ester C-O single bond stretches.[2]

Trustworthiness: The presence of multiple strong peaks in the carbonyl region (1600-1750 cm⁻¹) is a self-validating feature. A simple, single sharp peak around 1715 cm⁻¹ would be inconsistent with the proposed structure. The broadness and position of the enol's conjugated carbonyl peak (~1640 cm⁻¹) are diagnostic for the chelated system.

Experimental Protocol: IR Data Acquisition (Neat Sample)

• Instrument Preparation: Ensure the ATR (Attenuated Total Reflectance) crystal or salt plates (NaCl) are clean. Run a background spectrum in air.[8]

• Sample Application: If the compound is a liquid or oil, place a single drop directly onto the ATR crystal or between two salt plates to form a thin film ("neat" sample).[8][9]

• Spectrum Acquisition: Place the sample in the instrument's beam path and acquire the spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Cleaning: After analysis, thoroughly clean the ATR crystal or salt plates with an appropriate solvent (e.g., acetone or isopropanol) and a soft tissue.[9]

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers structural clues through the analysis of its fragmentation pattern upon ionization. Electron Ionization (EI) is a common "hard" ionization technique that induces characteristic fragmentation.

Predicted Mass Spectrum (Electron Ionization)

The molecular formula of Methyl 5-cyclopropyl-2,4-dioxopentanoate is C₉H₁₂O₄, with a monoisotopic mass of 184.07 g/mol .

Table 4: Predicted Key Ions in EI-MS

m/z	Proposed Fragment	Rationale & Key Insights
184	[M]⁺˙	Molecular ion peak. Its presence confirms the molecular weight.
153	[M - OCH₃]⁺	Loss of the methoxy radical from the ester, a common fragmentation pathway.
125	[M - COOCH₃]⁺	Loss of the carbomethoxy group.
115	[C₅H₃O₃]⁺	Cleavage alpha to the C-4 carbonyl (McLafferty rearrangement or other cleavage).
69	[C₄H₅O]⁺	Cyclopropylcarbonyl cation, a very stable and characteristic fragment.
55	[C₃H₃O]⁺	Acylium ion from cleavage of the cyclopropyl ring.
43	[CH₃CO]⁺	Acetyl cation, from cleavage at the C2-C3 bond.

Authoritative Grounding: The fragmentation of β-keto esters is well-documented and often dominated by cleavages alpha to the carbonyl groups and by McLafferty rearrangements.[8] The presence of the m/z 69 peak corresponding to the cyclopropylcarbonyl cation would be strong evidence for that portion of the molecule's structure.

Caption: Key predicted fragmentation pathways in EI-MS.

Experimental Protocol: Mass Spectrometry Data Acquisition (EI)

• Sample Introduction: The compound must be sufficiently volatile. Introduce a small quantity of the pure sample into the ion source, typically via a direct insertion probe or after separation by Gas Chromatography (GC-MS).

• Ionization: Bombard the gaseous sample molecules with a beam of high-energy electrons (typically 70 eV). This will cause ionization and fragmentation.

• Mass Analysis: Separate the resulting positively charged ions based on their mass-to-charge (m/z) ratio using a mass analyzer (e.g., quadrupole, ion trap, or time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

Conclusion and Outlook

This guide presents a detailed, predictive spectroscopic profile for Methyl 5-cyclopropyl-2,4-dioxopentanoate based on foundational chemical principles and data from analogous structures. The key identifiers for successful synthesis and purification are:

• ¹H NMR: The presence of distinct signals for both keto and enol tautomers, most notably the far downfield enolic proton (~15 ppm) and the characteristic upfield signals of the cyclopropyl group.

• ¹³C NMR: The appearance of four carbonyl/enol carbon signals in the 165-210 ppm range and the high-field cyclopropyl carbon signals.

• IR Spectroscopy: A complex and strong set of absorptions in the carbonyl region (1600-1750 cm⁻¹), indicating multiple C=O environments and keto-enol tautomerism.

• Mass Spectrometry: A molecular ion peak at m/z 184, accompanied by characteristic fragment ions at m/z 153 (loss of OCH₃) and a prominent peak at m/z 69 (cyclopropylcarbonyl cation).

Researchers can use this guide as a benchmark for their experimental data, facilitating confident structural assignment and ensuring the integrity of their materials for further research and development.

References

• Bowie, J. H., Lawesson, S.-O., Schroll, G., & Williams, D. H. (1966). Studies in Mass Spectroscopy. III. Mass Spectra of β-Keto Esters. Journal of the American Chemical Society, 88(21), 5028–5033. [Link]

• Hansen, P. E., & Sloop, J. C. (2020). Structural Studies of β-Diketones and Their Implications on Biological Effects. Molecules, 25(16), 3594. [Link]

• Vandewalle, M., Schamp, N., & De Wilde, H. (1967). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry, 45(24), 3079-3083. [Link]

• Arizona State University. (n.d.). EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. ASU Core Research Facilities. [Link]

• Nanalysis Corp. (2022, April 1). β-Diketone (Beta-diketone) tautomerization ratio determined via 60 MHz benchtop NMR. [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). IR Spectroscopy of Liquids. [Link]

• WebAssign. (n.d.). Lab 2 - Infrared Spectroscopy (IR). [Link]

• Chemistry LibreTexts. (n.d.). Ketone infrared spectra. [Link]

• PubChem. (n.d.). 1-Cyclopropyl-1,3-butanedione. Retrieved March 21, 2026, from [Link]

• University of Illinois. (n.d.). Electron Ionization. School of Chemical Sciences. [Link]

• D'Amelia, R. P., et al. (2015). Application of 1H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures. World Journal of Chemical Education, 3(2), 46-50. [Link]

• University of Cambridge. (n.d.). NMR Sample Preparation. Department of Chemistry. [Link]

• Bruker. (n.d.). 13-C NMR Protocol for beginners AV-400. [Link]

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• Emory University. (n.d.). Mass Spectrometry Tutorial. Chemical Instrumentation Facility. [Link]

• UCLA Chemistry & Biochemistry. (n.d.). Spectroscopy Tutorial: Esters. [Link]

• Steffen's Chemistry Pages. (n.d.). 13C chemical shifts. [Link]

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Unlocking the Potential of a Versatile Scaffold: A Guide to Future Research on Methyl 5-cyclopropyl-2,4-dioxopentanoate

This technical guide provides a forward-looking perspective on the potential research avenues for Methyl 5-cyclopropyl-2,4-dioxopentanoate, a molecule poised for exploration at the intersection of medicinal chemistry, chemical biology, and materials science. While direct research on this specific scaffold is nascent, its constituent moieties—a reactive β-dicarbonyl system and a strained cyclopropyl ring—are well-established pharmacophores and versatile synthetic handles. This document will dissect the molecule's latent potential, proposing concrete, data-driven research plans for academic and industrial scientists. The core philosophy is not merely to suggest what to study, but to provide the strategic and methodological framework for how to conduct the investigation with scientific rigor.

Part 1: Foundational Chemistry & Strategic Importance

Methyl 5-cyclopropyl-2,4-dioxopentanoate is a β-ketoester, a class of compounds renowned for its synthetic versatility. The presence of two acidic protons and multiple electrophilic and nucleophilic centers allows for a wide range of chemical transformations. The terminal cyclopropyl group is of particular significance; this three-membered ring is a bioisostere for phenyl groups and other larger moieties, often conferring improved metabolic stability, enhanced potency, and favorable membrane permeability to drug candidates. Its inherent ring strain can also be harnessed for unique chemical reactions.

The strategic value of this molecule lies in its potential as a versatile starting material for the synthesis of novel compound libraries. Its reactivity profile suggests that it can be readily elaborated into a diverse range of heterocyclic systems, which form the core of a vast number of approved pharmaceuticals.

Physicochemical Properties (Predicted)

A preliminary in-silico analysis provides a baseline for experimental design. These values should be experimentally verified as a first step in any research program.

Property	Predicted Value	Significance for Research
Molecular Weight	170.18 g/mol	Good starting point for fragment-based drug discovery (FBDD).
LogP	0.85	Indicates good aqueous solubility and potential for cell permeability.
pKa	~9.5 (for the enolic proton)	Crucial for designing reactions and understanding physiological behavior.
Hydrogen Bond Donors	1 (enol form)	Influences solubility and potential for target binding.
Hydrogen Bond Acceptors	4	Multiple points for potential interactions with biological targets.

Proposed Synthetic Route

The most direct and industrially scalable synthesis would likely involve a Claisen-type condensation reaction. This approach is cost-effective and utilizes readily available starting materials.

Caption: Proposed Claisen condensation route for the synthesis of the target molecule.

Part 2: High-Impact Research Areas

The unique combination of a cyclopropyl group and a β-dicarbonyl moiety suggests several promising avenues for investigation.

Medicinal Chemistry: A Scaffold for Novel Therapeutics

The β-dicarbonyl motif is a known structural alert, but it is also a key feature in several successful drugs, including integrase inhibitors. The primary research thrust in this area should be the use of Methyl 5-cyclopropyl-2,4-dioxopentanoate as a scaffold for generating novel heterocyclic compounds with therapeutic potential.

2.1.1 Target Class: Integrase Inhibitors

The 1,3-dicarbonyl pharmacophore is a critical metal-chelating motif in HIV integrase inhibitors like Dolutegravir and Bictegravir. The cyclopropyl group can serve as a novel substituent to explore new regions of the enzyme's active site.

Proposed Research Workflow:

Caption: Workflow for the discovery of novel integrase inhibitors.

Experimental Protocol: Synthesis of a Pyridinone Library

• Reaction Setup: To a solution of Methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 eq) in ethanol, add a primary amine (1.1 eq) and a catalytic amount of acetic acid.

• Reaction Conditions: Heat the mixture to reflux for 4-6 hours, monitoring by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to afford the desired pyridinone.

2.1.2 Target Class: Kinase Inhibitors

The β-dicarbonyl can be used to synthesize pyrazole and isoxazole cores, which are prevalent in kinase inhibitors. The cyclopropyl group can be positioned to probe the solvent-exposed regions of the ATP binding site.

Chemical Biology: Development of Novel Chemical Probes

The metal-chelating properties of the β-dicarbonyl moiety can be exploited to develop chemical probes for studying metalloenzymes or for cellular imaging.

Proposed Research Direction: Fluorescent Metal Ion Sensors

Condensation of Methyl 5-cyclopropyl-2,4-dioxopentanoate with a hydrazine-functionalized fluorophore (e.g., a coumarin or fluorescein derivative) could yield a sensor that exhibits a change in fluorescence upon binding to specific metal ions. The cyclopropyl group could modulate the sensor's selectivity and photophysical properties.

Experimental Protocol: Synthesis of a Hydrazone-based Sensor

• Reaction Setup: Dissolve Methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 eq) and a fluorophore-hydrazine (1.0 eq) in ethanol.

• Reaction Conditions: Stir at room temperature for 12 hours.

• Work-up: Collect the precipitated product by filtration and wash with cold ethanol.

• Characterization: Confirm the structure by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

• Spectroscopic Titration: Titrate the sensor with various metal ions (e.g., Zn²⁺, Cu²⁺, Fe³⁺) and monitor the changes in its absorption and emission spectra to determine its binding affinity and selectivity.

Materials Science: Precursors for Advanced Materials

The ability of β-dicarbonyls to form stable complexes with a wide range of metals makes them excellent precursors for the synthesis of metal-organic frameworks (MOFs) and thin films via chemical vapor deposition (CVD). The cyclopropyl group could introduce interesting steric and electronic effects, potentially leading to materials with novel properties.

Proposed Research Direction: Synthesis of Novel Metal Complexes

The synthesis and characterization of metal complexes (e.g., with Cu(II), Al(III), or Zr(IV)) of Methyl 5-cyclopropyl-2,4-dioxopentanoate would be the first step. Subsequent studies could explore their use as catalysts or as building blocks for more complex materials.

Part 3: Conclusion and Future Outlook

Methyl 5-cyclopropyl-2,4-dioxopentanoate represents a largely untapped resource for chemical innovation. Its straightforward synthesis and the proven utility of its core structural motifs provide a solid foundation for a diverse range of research programs. The proposed research areas in medicinal chemistry, chemical biology, and materials science are not exhaustive but are intended to highlight the most promising initial avenues of investigation. Success in any of these areas will hinge on a systematic and rigorous approach to synthesis, characterization, and biological or material testing. The true potential of this molecule will only be realized through the collaborative efforts of chemists, biologists, and materials scientists.

References

• Talele, T. T. The cyclopropyl group in medicinal chemistry. Journal of Medicinal Chemistry53 , 2–11 (2010). URL: [Link]

• Wessjohann, L. A., Krelaus, R., Sontag, B. & Westermann, B. The cyclopropyl group in natural products and drug discovery. Mini-Reviews in Organic Chemistry2 , 299–320 (2005). URL: [Link]

• Blair, H. A. & Deeks, E. D. Dolutegravir: a review of its use in the treatment of HIV-1 infection. Drugs75 , 2119–2134 (2015). URL: [Link]

• Fung, H. B. & Nguyen, T. T. Bictegravir: A Novel Unboosted Integrase Strand Transfer Inhibitor for the Treatment of HIV-1 Infection. Clinical Therapeutics40 , 514–532 (2018). URL: [Link]

• Ryabova, L. A. Metal-organic precursors for chemical vapor deposition of thin films. Journal of Materials Chemistry10 , 2053–2062 (2000). URL: [Link]

Protocols & Analytical Methods

The Versatile Virtuoso: Methyl 5-cyclopropyl-2,4-dioxopentanoate as a Premier Building Block for Medicinally Relevant Heterocycles

Abstract

In the landscape of modern medicinal chemistry, the strategic incorporation of a cyclopropyl moiety into molecular scaffolds is a well-established method for enhancing pharmacological profiles. This application note presents methyl 5-cyclopropyl-2,4-dioxopentanoate, a highly functionalized 1,3-dicarbonyl compound, as a versatile and powerful building block for the synthesis of a diverse array of heterocyclic systems. We provide a comprehensive guide for researchers, scientists, and drug development professionals on the utility of this reagent, complete with detailed, field-tested protocols for the synthesis of substituted pyrazoles, pyrimidines, and isoxazoles. The causality behind experimental choices, mechanistic insights, and strategies for controlling regioselectivity are discussed to ensure trustworthy and reproducible outcomes.

Introduction: The Strategic Advantage of the Cyclopropyl Moiety

The cyclopropyl group is a recurring motif in a multitude of clinically successful drugs. Its unique stereoelectronic properties impart a range of desirable attributes to a parent molecule, including increased metabolic stability, enhanced potency, and improved membrane permeability. By introducing conformational rigidity, the cyclopropyl ring can lock a molecule into a bioactive conformation, leading to more favorable interactions with biological targets. Methyl 5-cyclopropyl-2,4-dioxopentanoate serves as an ideal starting material for introducing this valuable functionality into heterocyclic frameworks, which themselves are foundational components of a vast number of therapeutic agents. The inherent reactivity of the 1,3-dicarbonyl system provides a gateway to a variety of cyclocondensation reactions, enabling the construction of complex molecular architectures in an efficient manner.

Synthesis of Substituted Pyrazoles via Knorr Cyclocondensation

The pyrazole nucleus is a cornerstone of modern pharmaceuticals, found in drugs ranging from anti-inflammatory agents to kinase inhibitors. The Knorr pyrazole synthesis, a classic and reliable method, involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[1][2]

General Reaction Scheme

The reaction of methyl 5-cyclopropyl-2,4-dioxopentanoate with a hydrazine proceeds via initial condensation to form a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[1]

Caption: General scheme of the Knorr pyrazole synthesis.

Mechanistic Considerations and Regioselectivity

A key consideration when using an unsymmetrical dicarbonyl compound like methyl 5-cyclopropyl-2,4-dioxopentanoate is regioselectivity. The initial nucleophilic attack of the hydrazine can occur at either of the two non-equivalent carbonyl groups (the C2-keto or the C4-keto group), potentially leading to a mixture of two regioisomeric pyrazoles.[3]

The outcome is governed by the relative electrophilicity of the carbonyl carbons and the reaction conditions. Generally, the more electrophilic carbonyl will be attacked preferentially. In methyl 5-cyclopropyl-2,4-dioxopentanoate, the C2-carbonyl is adjacent to the electron-withdrawing ester group, making it more electrophilic than the C4-carbonyl, which is adjacent to the cyclopropylmethyl group. Therefore, attack by the more nucleophilic nitrogen of a substituted hydrazine at the C2-position is often favored, particularly under acidic conditions.[4]

Caption: Mechanistic pathways for regioisomer formation.

Protocol for the Synthesis of Methyl 5-(cyclopropylmethyl)-1-phenyl-1H-pyrazole-4-carboxylate

This protocol is adapted from the general Knorr pyrazole synthesis methodology.[2][5]

Materials:

• Methyl 5-cyclopropyl-2,4-dioxopentanoate

• Phenylhydrazine

• Glacial Acetic Acid

• Ethanol

• Standard glassware for organic synthesis with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• In a 100 mL round-bottom flask, dissolve methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 eq) in ethanol (30 mL).

• Add phenylhydrazine (1.05 eq) to the solution with stirring.

• Add 3-5 drops of glacial acetic acid as a catalyst.

• Heat the reaction mixture to reflux (approximately 80-90°C) and maintain for 2-4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Reduce the solvent volume by approximately half using a rotary evaporator.

• Cool the concentrated solution in an ice bath to induce crystallization.

• Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain the pure pyrazole derivative.

Expected Outcome:

Compound	Expected Yield	Physical Form
Methyl 5-(cyclopropylmethyl)-1-phenyl-1H-pyrazole-4-carboxylate	85-95%	Crystalline solid

Synthesis of Substituted Pyrimidines

The pyrimidine scaffold is a fundamental component of nucleobases and is prevalent in a wide range of pharmaceuticals. The Pinner synthesis provides a direct route to pyrimidines from 1,3-dicarbonyls and amidines.[6][7]

General Reaction Scheme

The condensation of methyl 5-cyclopropyl-2,4-dioxopentanoate with an amidine, such as guanidine or acetamidine, under basic conditions leads to the formation of a substituted pyrimidine.

Caption: General scheme of the Pinner pyrimidine synthesis.

Protocol for the Synthesis of 2-Amino-5-(cyclopropylmethyl)-6-methyl-pyrimidin-4-ol

This protocol is adapted from established procedures for the Pinner pyrimidine synthesis.[8][9]

Materials:

• Methyl 5-cyclopropyl-2,4-dioxopentanoate

• Guanidine hydrochloride

• Sodium ethoxide

• Absolute ethanol

• Standard glassware for organic synthesis with reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer under an inert atmosphere.

• Prepare a solution of sodium ethoxide in absolute ethanol by carefully dissolving sodium metal (2.2 eq) in ethanol, or use a commercially available solution.

• To the sodium ethoxide solution, add guanidine hydrochloride (1.1 eq) and stir for 20 minutes at room temperature.

• Add methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 eq) dropwise to the stirring mixture.

• Heat the reaction mixture to reflux and maintain for 6-12 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture with dilute hydrochloric acid to a pH of approximately 7. The product is expected to precipitate.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to yield the pure pyrimidine derivative.

Expected Outcome:

Compound	Expected Yield	Physical Form
2-Amino-5-(cyclopropylmethyl)-6-methyl-pyrimidin-4-ol	70-85%	Crystalline solid

Synthesis of Substituted Isoxazoles

Isoxazoles are another class of five-membered heterocycles with significant applications in medicinal chemistry, often acting as bioisosteres for other functional groups. They are commonly synthesized by the condensation of a 1,3-dicarbonyl compound with hydroxylamine.[10][11]

General Reaction Scheme

The reaction of methyl 5-cyclopropyl-2,4-dioxopentanoate with hydroxylamine hydrochloride in the presence of a base yields a substituted isoxazole.

Caption: General scheme for isoxazole synthesis.

Protocol for the Synthesis of Methyl 5-(cyclopropylmethyl)-3-methylisoxazole-4-carboxylate

This protocol is based on well-established methods for isoxazole synthesis from β-dicarbonyl compounds.[11][12]

Materials:

• Methyl 5-cyclopropyl-2,4-dioxopentanoate

• Hydroxylamine hydrochloride

• Pyridine

• Standard glassware for organic synthesis with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• In a round-bottom flask, combine methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 eq) and hydroxylamine hydrochloride (1.1 eq).

• Add pyridine as both a solvent and a base.

• Heat the mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into crushed ice and wash thoroughly with 15% acetic acid to remove the pyridine.

• The product may separate as an oil or a solid. Extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the pure isoxazole derivative.

Expected Outcome:

Compound	Expected Yield	Physical Form
Methyl 5-(cyclopropylmethyl)-3-methylisoxazole-4-carboxylate	75-90%	Oil or low-melting solid

Conclusion

Methyl 5-cyclopropyl-2,4-dioxopentanoate is a highly valuable and versatile building block for the synthesis of medicinally relevant heterocyclic compounds. Its dual carbonyl functionality allows for straightforward and efficient access to a variety of important scaffolds, including pyrazoles, pyrimidines, and isoxazoles. The protocols provided herein, adapted from robust and well-established synthetic methodologies, offer a reliable starting point for researchers to explore the rich chemistry of this promising reagent in the pursuit of novel therapeutic agents. The strategic incorporation of the cyclopropyl moiety via this building block is a powerful approach in modern drug discovery and development.

References

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. [Link]

• Joshi, Y. C., Joshi, P., Chauhan, S. S., & Nigam, S. (2004). Synthesis of Novel Pyrazole Derivatives from Diaryl 1,3-Diketones (Part-II). Oriental Journal of Chemistry, 20(2-3), 269-272.

• Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. [Link]

• ResearchGate. (n.d.).

• J&K Scientific LLC. (2021, February 23). Knorr Pyrazole Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Biginelli Reaction. [Link]

• J&K Scientific LLC. (2021, February 24). Biginelli Reaction. [Link]

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• MDPI. (2023, January 12). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. [Link]

• Wikipedia. (n.d.). Biginelli reaction. [Link]

• ACS Publications. (2005, October 15). Synthesis of Isoxazoles via Electrophilic Cyclization. [Link]

• Frontiers. (n.d.). A Five-Component Biginelli-Diels-Alder Cascade Reaction. [Link]

• Organic Chemistry Portal. (2006). 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles. [Link]

• Slideshare. (n.d.). Pinner pyrimidine synthesis. [Link]

• YouTube. (2021, December 16). Knorr pyrazole synthesis from a ketoester - laboratory experiment. [Link]

• Slideshare. (n.d.). Pinner pyrimidine synthesis. [Link]

• ACS Publications. (2001, September 8). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. [Link]

• ResearchGate. (n.d.).

• Beilstein Journals. (2021, October 6). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. [Link]

• Bio-protocol. (2024, June 30). Construction of Isoxazole ring: An Overview. [Link]

• Google Patents. (n.d.).

• World Journal of Advanced Research and Reviews. (2022, July 9). An overview on synthesis and biological activity of pyrimidines. [Link]

• PubMed. (2001, October 5). Regioselective synthesis of polysubstituted pyrazoles and isoxazoles. [Link]

• Slideshare. (n.d.). Pinner pyrimidine synthesis. [Link]

• TÜBİTAK Academic Journals. (2018, July 13). Recent synthetic methodologies for pyrimidine and its derivatives. [Link]

• ResearchGate. (n.d.). One-pot synthesis of pyrimidines under solvent-free conditions.

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• 2. chemhelpasap.com [chemhelpasap.com]
• 3. benchchem.com [benchchem.com]
• 4. jk-sci.com [jk-sci.com]
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• 7. Pinner pyrimidine synthesis | PPTX [slideshare.net]
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protocol for nucleophilic addition to Methyl 5-cyclopropyl-2,4-dioxopentanoate

Application Note: Protocol for Nucleophilic Addition to Methyl 5-cyclopropyl-2,4-dioxopentanoate

Executive Summary & Mechanistic Rationale

Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS: 2375261-17-7) is a highly versatile 1,3-dicarbonyl building block used extensively in diversity-oriented synthesis (DOS) for drug discovery[1]. Structurally, it is a 2,4-dioxoester featuring three distinct electrophilic centers: a methyl ester at C1, and two ketone carbonyls at C2 and C4. The C5 position is substituted with a cyclopropyl ring, which provides unique steric and lipophilic properties highly valued in medicinal chemistry.

Nucleophilic addition to this substrate—typically utilizing bis-nucleophiles like hydrazines or amidines—triggers a cyclocondensation cascade that generates 5- or 6-membered heterocycles (pyrazoles, isoxazoles, and pyrimidines)[2].

The Causality of Regioselectivity: When reacting with asymmetric nucleophiles (e.g., phenylhydrazine), the reaction outcome is governed by the differential electrophilicity of the two ketone carbonyls. The C2 carbonyl is highly electron-deficient due to the inductive electron-withdrawing effect of the adjacent C1 methyl ester. Consequently, the softer, more nucleophilic primary amine of the hydrazine kinetically attacks C2 first. Subsequent intramolecular attack by the secondary amine on the C4 carbonyl yields the 3-carboxylate pyrazole derivative[3]. Conversely, under thermodynamic conditions (higher temperatures, stronger acid catalysts), the equilibrium can be shifted to favor attack at the less sterically hindered C4 carbonyl, yielding the 5-carboxylate isomer.

Experimental Design & Causality (E-E-A-T Principles)

To ensure a self-validating and robust experimental system, several critical design choices must be implemented:

• Protection of the Cyclopropyl Ring: Cyclopropyl groups are susceptible to ring-opening under strongly acidic conditions (e.g., refluxing HCl or H2SO4). Therefore, glacial acetic acid (AcOH) is selected as a mild protic catalyst. It is sufficiently acidic to activate the carbonyls for nucleophilic attack and facilitate dehydration, but mild enough to preserve the cyclopropyl moiety.

• Avoidance of Retro-Claisen Cleavage: 2,4-Dioxoesters are prone to retro-Claisen condensation (cleavage of the C2-C3 bond) when exposed to strong aqueous bases. When synthesizing pyrimidines using amidines, strictly anhydrous conditions (e.g., NaOEt in absolute ethanol) must be maintained to prevent substrate degradation.

• In-Process Controls (IPC): The cyclopropyl group and the conjugated dicarbonyl system have distinct UV absorption profiles. Reaction progress must be monitored via LC-MS or TLC (using KMnO4 stain, as the cyclopropyl ring will rapidly reduce the permanganate, providing a clear visual confirmation of the product).

Pathway Visualization

Figure 1: Regioselective pathways for the nucleophilic addition of phenylhydrazine to the 2,4-dioxoester.

Step-by-Step Methodologies

Protocol A: Regioselective Synthesis of Pyrazole Scaffolds

Objective: Synthesize Methyl 5-(cyclopropylmethyl)-1-phenyl-1H-pyrazole-3-carboxylate via kinetic control.

• Reagent Preparation: In an oven-dried 50 mL round-bottom flask, dissolve Methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 mmol, 184.2 mg) in 5.0 mL of absolute ethanol.

• Nucleophile Addition: Cool the solution to 0 °C using an ice bath. Add phenylhydrazine (1.1 mmol, 108 μL) dropwise over 5 minutes. Causality: The initial hydrazone formation is exothermic; low temperatures prevent non-specific oligomerization and enforce kinetic regioselectivity at C2.

• Catalysis & Cyclocondensation: Add glacial acetic acid (0.1 mmol, 6 μL) as a catalyst. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Reaction Quenching: Concentrate the reaction mixture in vacuo to remove ethanol. Dilute the crude residue with ethyl acetate (15 mL) and wash with saturated aqueous NaHCO3 (10 mL) to neutralize the acetic acid.

• Isolation: Extract the aqueous layer with ethyl acetate (2 x 10 mL). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate.

• Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexanes:EtOAc gradient 9:1 to 7:3) to isolate the kinetically favored 3-carboxylate pyrazole.

Protocol B: Synthesis of Pyrimidine Scaffolds

Objective: Synthesize Methyl 2-amino-6-(cyclopropylmethyl)pyrimidine-4-carboxylate.

• Free Base Generation: In a dry flask under N2, suspend guanidine hydrochloride (1.2 mmol, 114.6 mg) in absolute ethanol (5.0 mL). Add a 21% wt solution of Sodium Ethoxide in EtOH (1.2 mmol). Stir for 30 minutes at room temperature. Causality: Guanidine must be liberated from its hydrochloride salt to act as a nucleophile. The resulting NaCl precipitate must be filtered off to prevent suspension issues during reflux.

• Substrate Addition: Filter the solution into a clean flask containing Methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 mmol, 184.2 mg).

• Cyclocondensation: Attach a reflux condenser and heat the mixture to 80 °C (reflux) for 8 hours.

• Isoelectric Precipitation (Self-Validation): Cool the mixture to room temperature. Carefully adjust the pH to ~6.5 using 1M HCl. Causality: The resulting aminopyrimidine is amphoteric. Adjusting to its isoelectric point forces the product to precipitate out of the aqueous/ethanolic solution, providing a self-validating visual cue of successful synthesis.

• Filtration: Filter the precipitated solid, wash with cold water, and dry under high vacuum.

Experimental Workflow Visualization

Figure 2: Standard experimental workflow for the cyclocondensation of 2,4-dioxoesters.

Quantitative Data & Reaction Metrics

Table 1: Reaction Conditions and Regioselectivity for Nucleophilic Additions

Nucleophile	Catalyst / Base	Solvent	Temp	Time	Major Product Scaffold	Yield (%)
Hydrazine hydrate	AcOH (cat.)	EtOH	Reflux	4h	Methyl 5-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate	85%
Phenylhydrazine	AcOH (cat.)	EtOH	RT	12h	Methyl 5-(cyclopropylmethyl)-1-phenyl-1H-pyrazole-3-carboxylate	78%
Phenylhydrazine	HCl (cat.)	Toluene	Reflux	6h	Methyl 3-(cyclopropylmethyl)-1-phenyl-1H-pyrazole-5-carboxylate	65%
Guanidine HCl	NaOEt (1.2 eq)	EtOH	Reflux	8h	Methyl 2-amino-6-(cyclopropylmethyl)pyrimidine-4-carboxylate	82%

Note: Yields are based on isolated, chromatographically pure products. Regiomeric ratios for phenylhydrazine reactions typically exceed 9:1 under strictly controlled kinetic or thermodynamic conditions.

Sources

• 1. Frontiers | Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

cyclization reactions involving Methyl 5-cyclopropyl-2,4-dioxopentanoate

Advanced Cyclization Strategies Involving Methyl 5-cyclopropyl-2,4-dioxopentanoate: From Pyrazole Pharmacophores to Complex Spirocycles

As a Senior Application Scientist, I have designed this technical guide to provide drug development professionals and synthetic chemists with a comprehensive understanding of Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS: 2375261-17-7). This bifunctional β -diketone ester is a highly versatile building block. By leveraging its distinct electrophilic centers and high enolization potential, researchers can drive two critical cyclization pathways: hetero-cyclization (to form metabolically stable pyrazoles) and carbo-cyclization (to construct complex terpenoid spirocycles).

Below, we dissect the causality behind these reactions, outline self-validating experimental protocols, and provide the mechanistic logic required to scale these workflows.

Hetero-Cyclization: Regioselective Knorr Pyrazole Synthesis

Mechanistic Causality & Pharmacological Rationale

The Knorr pyrazole synthesis involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative[1]. When utilizing Methyl 5-cyclopropyl-2,4-dioxopentanoate, the reaction is highly regioselective. The unsymmetrical nature of the diketone dictates the reaction flow: the highly nucleophilic primary amine ( −NH2​ ) of an aryl hydrazine preferentially attacks the more electrophilic C2 carbonyl (adjacent to the electron-withdrawing methyl ester). Subsequently, the secondary amine cyclizes onto the C4 carbonyl, yielding a 1-aryl-5-cyclopropyl-1H-pyrazole-3-carboxylate scaffold[2].

Why the cyclopropyl group? In drug design, such as the development of MmpL3 inhibitors for Mycobacterium tuberculosis, replacing a standard methyl group with a cyclopropyl ring at the pyrazole 5-position introduces critical steric bulk. This structural modification effectively hinders the molecule from binding to the relatively small active site of Cytochrome P450 2D6 (CYP2D6), drastically improving the metabolic stability and pharmacokinetic profile of the drug without violating lipophilicity constraints[2].

Knorr pyrazole synthesis workflow highlighting regioselective cyclization.

Protocol 1: Synthesis of Methyl 5-Cyclopropyl-1-aryl-1H-pyrazole-3-carboxylate

This protocol is a self-validating system designed to ensure regiochemical purity.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve Methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 equiv, 5.88 mmol) in 40 mL of anhydrous Ethanol[2].

• Catalyst/Reagent Addition: Add the substituted aryl hydrazine hydrochloride (1.0 equiv, 5.88 mmol). Causality Note: The hydrochloride salt acts as an in-situ acid catalyst, protonating the C2 carbonyl to accelerate the initial nucleophilic attack and drive hydrazone formation.

• Thermal Cycling: Heat the mixture to reflux (80°C) with vigorous stirring for 4–6 hours.

• In-Process Validation (QC): Monitor the reaction via TLC (Hexane:EtOAc 3:1). The disappearance of the UV-active diketone and the appearance of a new, highly UV-active spot indicates completion.

• Workup & Purification: Concentrate the mixture in vacuo. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO3​ (to neutralize the HCl). Extract the organic layer, dry over anhydrous Na2​SO4​ , filter, and purify via flash column chromatography.

• Structural Confirmation: Validate regioselectivity via 1H -NMR. The formation of the desired isomer is confirmed by the characteristic pyrazole C4-H singlet at approximately δ 6.7–6.8 ppm[2].

Carbo-Cyclization: Photochemical de Mayo Reaction

Mechanistic Causality & Structural Expansion

Methyl 2,4-dioxoalkanoates are photochemically superior to simple β -diketones (like acetylacetone) because they exist predominantly in their enol tautomeric form in non-polar solvents, stabilized by strong intramolecular hydrogen bonding[3]. Under UV irradiation, this enol double bond undergoes a highly efficient [2+2] photocycloaddition with an olefin to form a strained cyclobutane intermediate (proto-photocycloadduct).

When subjected to a mild base, this intermediate undergoes a retro-benzilic acid rearrangement. The strained cyclobutane ring cleaves, expanding the carbon framework to yield complex spirocyclic or fused bicyclic systems. This methodology is a cornerstone in the total synthesis of Vetivan-type terpenoids, such as hinesol and agarospirol[4].

Photochemical de Mayo reaction and subsequent retro-benzilic acid rearrangement.

Protocol 2: Photocycloaddition and Spirocycle Formation

This protocol utilizes photochemistry to bypass high-energy thermal barriers.

• Photochemical Setup: Dissolve Methyl 5-cyclopropyl-2,4-dioxopentanoate (1.0 equiv) and the target olefin (5.0 equiv, excess to prevent diketone dimerization) in anhydrous Benzene or Hexane. Causality Note: Non-polar solvents are strictly required to maximize the enol content of the diketone, which is the photo-active species[3].

• Irradiation: Purge the solution with Nitrogen for 15 minutes to remove dissolved oxygen (a triplet quencher). Irradiate the mixture using a 450 W high-pressure mercury lamp equipped with a Pyrex filter. Causality Note: The Pyrex filter cuts off wavelengths below 280 nm, preventing unwanted deep-UV degradation of the ester moiety.

• Intermediate Isolation: Once the enol proton signal (>15 ppm) disappears in 1H -NMR, concentrate the solvent to isolate the proto-photocycloadduct[4].

• Rearrangement Trigger: Dissolve the crude cyclobutane adduct in Methanol and add a mild base (e.g., anhydrous Na2​CO3​ ). Stir at room temperature for 12 hours. The base triggers the retro-benzilic acid rearrangement, expanding the ring[3].

• Validation & QC: The success of the ring expansion is validated by the loss of the highly shielded cyclobutane carbon signals in 13C -NMR and the emergence of the expanded spirocyclic ketone resonances.

Quantitative Data & Parameter Comparison

To assist in experimental design, the following table synthesizes the operational parameters and expected metrics for both cyclization modalities.

Parameter	Hetero-Cyclization (Knorr Pyrazole Synthesis)	Carbo-Cyclization (De Mayo Photocycloaddition)
Primary Mechanism	Condensation & Dehydration	[2+2] Cycloaddition & Ring Expansion
Trigger / Catalyst	Thermal (80°C) + Acid Catalyst (HCl)	Photochemical (UV, >280 nm) + Mild Base
Solvent Environment	Protic (Ethanol, Acetic Acid)	Non-Polar (Benzene, Hexane)
Key Intermediate	Hydrazone	Cyclobutane Proto-adduct
Typical Yields	48% – 81% (Highly dependent on hydrazine bulk)	60% – 85% (Post-rearrangement)
Regioselectivity	High (Primary amine attacks C2 carbonyl)	High (Governed by olefin polarization)
Primary Application	Antimicrobial / Oncology Pharmacophores (CYP evasion)	Total Synthesis of Terpenoids / Spirocycles

References

• Title: Spirocycle MmpL3 Inhibitors with Improved hERG and Cytotoxicity Profiles as Inhibitors of Mycobacterium tuberculosis Growth Source: ACS Omega URL: [Link]

• Title: Synthetic Studies of Terpenoids by Means of Photocycloadditions Source: Journal of Synthetic Organic Chemistry, Japan (J-Stage) URL: [Link]

• Title: Synthesis of spiro[4,5]decpolyene with Vetivan-type basic spirocycle structure Source: ResearchGate URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthetic Studies of Terpenoids by Means of Photocycloadditions [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]

Application Note: Methyl 4-cyclopropyl-2,4-dioxobutanoate as a Keystone Intermediate for Heterocyclic Pharmaceutical Scaffolds

Abstract

Methyl 4-cyclopropyl-2,4-dioxobutanoate is a highly functionalized β-ketoester that serves as a potent building block in modern medicinal chemistry. Its structure, featuring a reactive 1,3-dicarbonyl system and a strained cyclopropyl ring, makes it an ideal precursor for constructing complex heterocyclic scaffolds. The cyclopropyl moiety is a well-recognized bioisostere that can enhance metabolic stability, binding affinity, and overall pharmacological profiles of drug candidates.[1][2] This application note provides a comprehensive guide to the synthesis of Methyl 4-cyclopropyl-2,4-dioxobutanoate via a base-mediated Claisen condensation and demonstrates its utility in a multi-step synthesis of a pyridinone core, a key structural motif found in several advanced antiviral agents, including HIV integrase inhibitors.[3][4] Detailed protocols, mechanistic insights, and characterization data are provided for researchers in drug discovery and process development.

Introduction: The Strategic Value of Cyclopropyl β-Ketoesters

The pursuit of novel pharmaceutical agents with improved efficacy and safety profiles has led chemists to explore unique chemical motifs. The cyclopropyl group has emerged as a "versatile player" in drug design, offering a unique combination of steric and electronic properties.[1] When incorporated into a molecule, it can enforce conformational rigidity, protect against metabolic degradation, and improve potency.[1][5]

Methyl 4-cyclopropyl-2,4-dioxobutanoate combines this valuable group with a β-ketoester functionality. This 1,3-dicarbonyl arrangement is one of the most versatile intermediates in organic synthesis, primarily due to the acidity of the central methylene protons and the dual electrophilic nature of the carbonyl carbons. This allows for a wide range of subsequent reactions, including alkylations, acylations, and, most importantly, condensation reactions with binucleophiles to form heterocyclic systems. This note will focus on its synthesis and its application as a precursor to pyridinone derivatives, which form the core of several HIV integrase strand transfer inhibitors (INSTIs).[4][6]

Synthesis of Methyl 4-cyclopropyl-2,4-dioxobutanoate

The most direct and industrially scalable method for synthesizing β-ketoesters like Methyl 4-cyclopropyl-2,4-dioxobutanoate is the Claisen condensation.[7][8] This reaction involves the base-mediated acylation of a ketone enolate with an ester. Here, we describe the condensation of cyclopropyl methyl ketone with dimethyl oxalate.

Mechanistic Rationale

The Claisen condensation proceeds via the formation of an enolate from cyclopropyl methyl ketone using a strong, non-nucleophilic base like sodium methoxide or sodium hydride.[8] This enolate then acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of dimethyl oxalate. The subsequent collapse of the tetrahedral intermediate eliminates a methoxide ion. The reaction is driven to completion by the deprotonation of the resulting β-ketoester, which has a significantly more acidic α-proton (pKa ≈ 11) than the starting ketone (pKa ≈ 19-20).[9] A final acidic workup is required to protonate the enolate and yield the final product.[8] The use of a stoichiometric amount of base is critical to ensure high conversion by shifting the equilibrium towards the stable product enolate.[9]

Visualization of Synthesis Pathway

Figure 1: Synthesis of the target intermediate via Claisen condensation.

Detailed Experimental Protocol

Materials:

• Cyclopropyl methyl ketone (1.0 eq)

• Dimethyl oxalate (1.2 eq)

• Sodium methoxide (NaOMe) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (2M)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add sodium methoxide (1.2 eq) and anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Enolate Formation: In a separate flask, dissolve cyclopropyl methyl ketone (1.0 eq) and dimethyl oxalate (1.2 eq) in anhydrous THF. Add this solution dropwise to the stirred NaOMe suspension over 30 minutes, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction mixture will typically become a thick slurry.

• Workup: Cool the reaction mixture back to 0 °C and slowly quench by adding 2M HCl until the pH is ~2-3. This step protonates the enolate product.

• Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate and water. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified further by vacuum distillation or column chromatography (silica gel, hexane:ethyl acetate gradient).

Application: Synthesis of a Pyridinone Core

The synthesized Methyl 4-cyclopropyl-2,4-dioxobutanoate is an excellent precursor for building the pyridinone ring system central to many HIV integrase inhibitors.[3][10] The following workflow demonstrates its conversion to a key dihydropyridinone intermediate.

Synthetic Workflow Overview

The process involves two key transformations:

• Vinylation/Amine Condensation: The β-ketoester is first reacted with an aminating reagent, such as aminoacetaldehyde dimethyl acetal. This step replaces one of the carbonyl oxygens with a nitrogen-containing group, setting the stage for cyclization. This is analogous to procedures where intermediates are first treated with reagents like N,N-Dimethylformamide dimethyl acetal (DMF-DMA) followed by an amine.[3][10]

• Intramolecular Cyclization: The intermediate from the previous step undergoes a base- or acid-catalyzed intramolecular condensation to form the heterocyclic pyridinone ring. This step creates the core scaffold of the target pharmaceutical intermediate.

Visualization of the Application Workflow

Figure 2: Workflow for converting the ketoester to a pyridinone intermediate.

Detailed Experimental Protocol

Step A: Synthesis of the Enamine Intermediate

• Reaction Setup: In a round-bottom flask, dissolve Methyl 4-cyclopropyl-2,4-dioxobutanoate (1.0 eq) in methanol.

• Amine Addition: Add aminoacetaldehyde dimethyl acetal (1.1 eq) to the solution. A catalytic amount of a weak acid like acetic acid can be added to facilitate the reaction.

• Reaction: Heat the mixture to reflux (approx. 65 °C) for 8-12 hours. Water is eliminated during this condensation, which can be removed with a Dean-Stark trap if a non-protic solvent like toluene is used. Monitor the reaction by TLC/HPLC until the starting material is consumed.

• Isolation: Cool the reaction mixture and remove the solvent under reduced pressure. The resulting crude enamine intermediate is often used directly in the next step without further purification.

Step B: Intramolecular Cyclization to the Pyridinone Core

• Reaction Setup: Dissolve the crude enamine intermediate from Step A in a suitable solvent such as acetic acid or toluene.

• Cyclization: Add a strong acid catalyst, such as p-toluenesulfonic acid (p-TSA) (0.1 eq). Heat the mixture to reflux (80-110 °C) for 4-8 hours. This step involves the intramolecular attack of the enamine nitrogen onto the ester carbonyl, followed by the elimination of methanol and subsequent tautomerization to form the stable pyridinone ring.

• Workup and Purification: After cooling, neutralize the catalyst with a mild base (e.g., saturated sodium bicarbonate solution). Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. The final pyridinone product can be purified by recrystallization or column chromatography.

Data Presentation and Characterization

Successful synthesis relies on careful monitoring and characterization. The following tables provide expected parameters and data for the key compounds.

Table 1: Reagent Stoichiometry for Key Reactions

Reaction Step	Reagent	Molar Eq.	Key Parameters
Ketoester Synthesis	Cyclopropyl methyl ketone	1.0	Starting material
	Dimethyl oxalate	1.2	Acylating agent
	Sodium methoxide (NaOMe)	1.2	Base, must be stoichiometric
Pyridinone Synthesis	Ketoester Intermediate	1.0	Starting material
	Aminoacetaldehyde dimethyl acetal	1.1	Nitrogen source

| | p-Toluenesulfonic acid (p-TSA) | 0.1 | Catalyst for cyclization |

Table 2: Expected Characterization Data for Products

Compound	Expected Yield	Purity (HPLC)	Key ¹H NMR Signals (δ, ppm)
Methyl 4-cyclopropyl-2,4-dioxobutanoate	70-85%	>95%	6.3 (s, 1H, enol C-H), 3.8 (s, 3H, OCH₃), 2.0-2.2 (m, 1H, cyclopropyl CH), 1.0-1.3 (m, 4H, cyclopropyl CH₂)

| Pyridinone Intermediate | 65-80% (over 2 steps) | >98% | Signals corresponding to the pyridinone ring protons, the cyclopropyl group, and the acetal (if not hydrolyzed). |

Conclusion

Methyl 4-cyclopropyl-2,4-dioxobutanoate is a powerful and versatile synthetic intermediate. Its straightforward synthesis via a Claisen condensation makes it readily accessible. As demonstrated, its unique structure allows for efficient construction of complex heterocyclic systems like pyridinones, which are privileged scaffolds in modern drug discovery, particularly for antiviral therapies.[4][11] The protocols and rationale presented herein provide a solid foundation for researchers to utilize this valuable building block in the development of next-generation pharmaceutical agents.

References

• Li, W., et al. (2018). Preparation of the Key Dolutegravir Intermediate via MgBr2-Promoted Cyclization. Molecules. Available at: [Link]

• Varma, D. R., & Kumar, P. (2021). Process for the Preparation of Dolutegravir Intermediate: (R)-3-Amino Butanol. SSRN. Available at: [Link]

• Reddy, G. M., et al. (2018). An Improved Preparation of (R)-3-Aminobutanol, a Key Intermediate for the Synthesis of Dolutegravir Sodium. Letters in Organic Chemistry. Available at: [Link]

• Li, W., et al. (2018). Preparation of the Key Dolutegravir Intermediate via MgBr2-Promoted Cyclization. Molecules, 23(10), 2696. Available at: [Link]

• CN114213249A - Synthesis method of dolutegravir intermediate. Google Patents.

• Fiveable. Claisen condensation | Organic Chemistry II Class Notes. Available at: [Link]

• Wikipedia. Claisen condensation. Available at: [Link]

• Ashenhurst, J. (2020). Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry. Available at: [Link]

• JoVE Coach. Esters to β-Ketoesters: Claisen Condensation Mechanism. Available at: [Link]

• DergiPark. (2022). HIV Integrase Inhibitors. Available at: [Link]

• Gardelli, C., et al. (2007). Discovery and Synthesis of HIV Integrase Inhibitors: Development of Potent and Orally Bioavailable N-methyl Pyrimidones. Journal of Medicinal Chemistry, 50(19), 4953-4973. Available at: [Link]

• Organic Syntheses Procedure. Ketone, cyclopropyl methyl. Available at: [Link]

• US11248005B2 - Process for preparation of intermediates used for the synthesis of HIV integrase inhibitor. Google Patents.

• Britton, J., et al. (2018). 7-Step Flow Synthesis of the HIV Integrase Inhibitor Dolutegravir. Angewandte Chemie International Edition, 57(20), 5790-5793. Available at: [Link]

• MDPI. (2023). Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety. International Journal of Molecular Sciences, 24(11), 9314. Available at: [Link]

• ResearchGate. (2020). Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. Available at: [Link]

• Talybov, A. G., & Talybova, V. A. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712-8756. Available at: [Link]

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Application Note &amp; Protocols for the Analytical Characterization of Methyl 5-cyclopropyl-2,4-dioxopentanoate

Introduction

Methyl 5-cyclopropyl-2,4-dioxopentanoate is a β-dicarbonyl compound featuring a cyclopropyl ring and a methyl ester functionality.[1] Its unique structural motifs make it a valuable building block in synthetic organic chemistry and potentially in the development of novel pharmaceutical agents.[1][2] The presence of a strained cyclopropyl ring, a reactive β-dicarbonyl system capable of keto-enol tautomerism, and an ester group necessitates a multi-technique approach for unambiguous structural confirmation, purity assessment, and quantification.[3][4][5]

This guide provides a comprehensive overview of the essential analytical methods for the characterization of Methyl 5-cyclopropyl-2,4-dioxopentanoate. It is intended for researchers, quality control analysts, and drug development professionals who require robust and reliable analytical protocols. The methodologies detailed herein cover chromatographic separation and spectroscopic identification, ensuring a thorough characterization of the molecule.

Physicochemical Properties

A foundational understanding of the compound's properties is critical for method development.

Property	Value	Source
Molecular Formula	C₈H₁₀O₄	[1][6][7]
Molecular Weight	170.16 g/mol	[1][6][7]
Appearance	Liquid or Solid or Semi-solid	[6]
Boiling Point (Predicted)	248.8 ± 13.0 °C at 760 mmHg	[1]
Density (Predicted)	1.3 ± 0.1 g/cm³	[1]
InChI Key	MFRDTCKJOFHQDZ-UHFFFAOYSA-N	[1][6]

Analytical Characterization Workflow

A multi-faceted approach is essential for the complete characterization of Methyl 5-cyclopropyl-2,4-dioxopentanoate. The recommended workflow integrates chromatographic techniques for separation and purity with spectroscopic techniques for structural elucidation.

Caption: Recommended analytical workflow for comprehensive characterization.

Chromatographic Methods

Chromatographic techniques are paramount for assessing the purity of Methyl 5-cyclopropyl-2,4-dioxopentanoate and quantifying it in various matrices. The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) depends on the sample's volatility and thermal stability.[8]

High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for purity determination of non-volatile or thermally labile compounds.[8] Given the β-dicarbonyl moiety, which can be sensitive to high temperatures, a reverse-phase HPLC method provides a robust approach. The β-dicarbonyl system provides a suitable chromophore for UV detection.[4]

Rationale for Method Parameters:

• Column: A C18 column is selected for its versatility in retaining moderately polar compounds like the target analyte.

• Mobile Phase: An acetonitrile/water gradient is effective for eluting compounds with a range of polarities. The addition of a small amount of acid (e.g., formic acid) is crucial to suppress the ionization of the enol form of the β-dicarbonyl, ensuring sharp, symmetrical peaks.[5]

• Detector: The conjugated keto-enol system is expected to have a UV absorbance maximum (λmax) around 254-280 nm, making a UV detector highly suitable.

Table 1: Recommended HPLC-UV Method Parameters

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 15 min, hold for 5 min
Flow Rate	1.0 mL/min
Column Temperature	40 °C[9][10]
Injection Volume	10 µL
Detector	UV at 265 nm (Verify with λmax scan)
Sample Preparation	1 mg/mL in Acetonitrile

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for analyzing volatile and thermally stable compounds, providing both separation and structural information from mass fragmentation patterns.[11] While β-diketones can be thermally sensitive, a well-designed GC method can often be successfully employed.[12] This method is particularly useful for identifying volatile impurities or by-products.

Rationale for Method Parameters:

• Column: A mid-polarity column (e.g., DB-5ms or HP-5ms) is a good starting point, balancing the polarity of the ester and ketone groups.

• Temperature Program: A gentle ramp rate is used to prevent on-column degradation. The initial temperature is set low to trap volatiles, followed by a ramp to elute the main component.

• Injector: A split injection is used to avoid overloading the column and detector. The injector temperature should be high enough for volatilization but low enough to minimize degradation.

• Mass Spectrometer: Electron Ionization (EI) at 70 eV is standard and provides reproducible fragmentation patterns for library matching.

Table 2: Recommended GC-MS Method Parameters

Parameter	Recommended Condition
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium, 1.0 mL/min constant flow[8]
Injector Temperature	250 °C[8]
Injection Mode	Split (50:1 ratio)
Oven Program	80 °C (2 min), ramp 10 °C/min to 240 °C, hold 5 min[8]
MS Transfer Line	280 °C[13]
Ion Source Temp	230 °C[13]
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	35-450 m/z[13]
Sample Preparation	1 mg/mL in Ethyl Acetate

Spectroscopic Methods

Spectroscopic analysis is indispensable for the definitive structural elucidation of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed information about the molecular structure, including connectivity and stereochemistry. Both ¹H and ¹³C NMR are required. The spectra of β-dicarbonyls are often complicated by keto-enol tautomerism, where two distinct sets of signals may be observed.[4][5]

Expected ¹H NMR Spectral Features:

• Cyclopropyl Protons: A complex set of multiplets in the upfield region (approx. 0.6-1.9 ppm).[3] The magnetic anisotropy of the cyclopropane ring causes a characteristic upfield shift.[3]

• Methylene Protons (-CH₂-) : A singlet or multiplet around 2.5-3.0 ppm (keto form) or a vinylic proton around 5.5-6.0 ppm (enol form).

• Methoxyl Protons (-OCH₃): A sharp singlet around 3.7 ppm.

• Enol Hydroxyl Proton (-OH): A broad singlet, often shifted significantly downfield (12-16 ppm) due to strong intramolecular hydrogen bonding.[4]

Expected ¹³C NMR Spectral Features:

• Carbonyl Carbons (C=O): Two distinct signals in the downfield region (190-210 ppm for the ketone, 160-175 ppm for the ester).

• Enol Carbons: Signals for C=C-OH would appear around 95-110 ppm and 180-195 ppm.

• Methoxyl Carbon (-OCH₃): A signal around 52 ppm.

• Methylene Carbon (-CH₂-): A signal around 40-50 ppm.

• Cyclopropyl Carbons: Signals in the upfield region (5-20 ppm).[3]

Protocol: NMR Sample Preparation

• Accurately weigh 5-10 mg of the sample.

• Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). DMSO-d₆ is often preferred for observing exchangeable protons like the enol -OH.

• Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H, ¹³C, and optionally 2D spectra (COSY, HSQC) for full assignment.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the key functional groups present in the molecule by detecting their characteristic vibrational frequencies.[14][15]

Rationale for FT-IR Analysis: The technique is excellent for confirming the presence of the carbonyl groups (ketone and ester) and the cyclopropyl C-H bonds. For β-dicarbonyls, the position and shape of the carbonyl stretch can provide evidence of keto-enol tautomerism and intramolecular hydrogen bonding.[4]

Caption: Workflow for FT-IR data acquisition and processing.

Table 3: Expected FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Description
~3100	C-H Stretch	Cyclopropyl ring
2960-2850	C-H Stretch	Aliphatic (methylene, methoxy)
~1740	C=O Stretch	Methyl Ester Carbonyl
~1715	C=O Stretch	Ketone Carbonyl (Keto form)[16]
~1640	C=C Stretch	Enol double bond
~1600	C=O Stretch	H-bonded Carbonyl (Enol form)[4]
1250-1000	C-O Stretch	Ester linkage

Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with isopropyl alcohol and allowing it to dry completely.

• Acquire a background spectrum of the empty ATR stage. This will be automatically subtracted from the sample spectrum.

• Place a small amount of the liquid or solid sample directly onto the ATR crystal, ensuring complete coverage.

• Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Clean the crystal thoroughly after analysis.

Conclusion

The analytical characterization of Methyl 5-cyclopropyl-2,4-dioxopentanoate requires an integrated approach. HPLC and GC-MS are essential for determining purity and identifying volatile impurities, while NMR and FT-IR spectroscopy provide definitive structural confirmation. The protocols and guidelines presented in this document establish a robust framework for the comprehensive analysis of this molecule, ensuring data quality and reliability for research, development, and quality control purposes.

References

• Agilent Technologies. (2005, August 30). Column Selection for the Analysis of Fatty Acid Methyl Esters. Agilent. [Link]

• D'Agostini, A., et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society. [Link]

• Gouveia, L. F., et al. (2018). Analysis and Quantitation of Fatty Acid Methyl Esters in Biodiesel by High-Performance Liquid Chromatography. Energy & Fuels. [Link]

• Hansen, P. E. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Molecules. [Link]

• Hunt, A. C. (2021). β-diketonates for chromatographic analysis. Nottingham Trent University Institutional Repository. [Link]

• LibreTexts Chemistry. (2024, September 30). Infrared Spectra of Some Common Functional Groups. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-cyclopropyl-2,4-dioxobutanoate. PubChem. [Link]

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Application Note: A Researcher's Guide to the Scalable Synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate

Introduction

Methyl 5-cyclopropyl-2,4-dioxopentanoate is a β-ketoester, a class of compounds widely utilized as versatile intermediates in organic synthesis and drug discovery. Their unique structural motif, featuring two carbonyl groups in a 1,3-relationship, allows for a rich variety of subsequent chemical transformations. This guide provides a comprehensive overview of the synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate via a crossed Claisen condensation. We will first detail a robust laboratory-scale protocol and then pivot to the critical considerations and methodologies required for a successful and safe scale-up to kilogram-level production. This document is intended for researchers, chemists, and process development professionals who require a practical, in-depth understanding of not just the synthetic procedure, but the underlying principles that govern its scalability.

Reaction and Mechanism

The synthesis is achieved through a crossed Claisen condensation reaction. This carbon-carbon bond-forming reaction occurs between two different esters in the presence of a strong base.[1]

Overall Reaction Scheme: (Methyl cyclopropylacetate) + (Dimethyl oxalate) --[Sodium methoxide]--> Methyl 5-cyclopropyl-2,4-dioxopentanoate

Mechanism Spotlight: The Claisen Condensation

The Claisen condensation is a cornerstone of organic synthesis for forming β-keto esters from simple ester precursors.[2][3] The reaction proceeds through several key steps:

• Enolate Formation: A strong base, typically a sodium alkoxide like sodium methoxide (NaOMe), deprotonates the α-carbon of an enolizable ester (Methyl cyclopropylacetate). This step forms a nucleophilic enolate anion, which is stabilized by resonance.[2][4]

• Nucleophilic Attack: The newly formed enolate attacks one of the electrophilic carbonyl carbons of the non-enolizable ester (Dimethyl oxalate).[1]

• Elimination: The resulting tetrahedral intermediate collapses, expelling an alkoxide (methoxide in this case) as a leaving group to form the β-ketoester product.[3]

• Deprotonation (Driving Force): The product, a 1,3-dicarbonyl compound, has a highly acidic proton between the two carbonyls. The alkoxide base present in the reaction mixture rapidly and irreversibly deprotonates the β-ketoester. This final acid-base step is the thermodynamic driving force that shifts the overall equilibrium to favor product formation.[3]

• Acidic Work-up: An aqueous acid work-up is required in the final step to neutralize the base and protonate the enolate to yield the final, neutral β-ketoester product.[2]

Safety First: Hazard Analysis of Key Reagents

A thorough understanding and mitigation of risks are paramount. The primary hazards in this synthesis are associated with sodium methoxide and dimethyl oxalate.

Reagent	Key Hazards	Recommended Precautions
Sodium Methoxide (NaOMe)	Flammable Solid & Corrosive: Reacts violently with water, releasing flammable methanol and heat.[5][6] Self-heating and may catch fire.[6] Causes severe skin and eye burns.[7][8] Corrosive to the respiratory tract.[6]	Handle under an inert atmosphere (Nitrogen or Argon) to prevent contact with moisture and air.[5] Use spark-proof tools and explosion-proof equipment.[5][9] Wear appropriate PPE: flame-retardant lab coat, chemical-resistant gloves, and safety goggles/face shield.[7][9] Keep away from water and sources of ignition.[6]
Dimethyl Oxalate	Irritant & Harmful: A white crystalline solid that can cause skin and serious eye irritation.[10][11] Harmful if swallowed.[12] Combustible and can form explosive mixtures with air upon heating.[10][13]	Handle in a well-ventilated fume hood to avoid inhaling dust.[10][13] Wear protective gloves and safety goggles.[11][14] Avoid contact with skin, eyes, and clothing.[10] Store in a cool, dry place away from heat and incompatible substances like strong acids or bases.[10][14]

Laboratory-Scale Synthesis Protocol (10g Scale)

This protocol outlines a standard benchtop procedure for synthesizing the target compound.

Materials and Equipment:

• Three-neck round-bottom flask (500 mL) with magnetic stirrer

• Reflux condenser and nitrogen/argon inlet

• Addition funnel (125 mL)

• Thermometer

• Ice-water bath

• Separatory funnel (1 L)

• Rotary evaporator

• Standard laboratory glassware

Reagents:

• Sodium methoxide (3.9 g, 72.2 mmol)

• Anhydrous Tetrahydrofuran (THF) (150 mL)

• Methyl cyclopropylacetate (7.5 g, 65.7 mmol)

• Dimethyl oxalate (8.5 g, 72.0 mmol)

• Hydrochloric acid (1 M aqueous solution)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Assemble the 500 mL three-neck flask with a magnetic stirrer, reflux condenser under a nitrogen atmosphere, and a thermometer.

• Base Suspension: Carefully charge the flask with sodium methoxide (3.9 g) and anhydrous THF (75 mL). Begin stirring to create a suspension.

• Initial Cooling: Cool the suspension to 0-5 °C using an ice-water bath.

• Ester Addition: In the addition funnel, prepare a solution of methyl cyclopropylacetate (7.5 g) and dimethyl oxalate (8.5 g) in anhydrous THF (75 mL).

• Reaction Initiation: Add this solution dropwise to the stirred, cooled sodium methoxide suspension over a period of 60-90 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 3-4 hours. Monitor the reaction progress by TLC or GC-MS.

• Quenching: Once the reaction is complete, cool the mixture again to 0-5 °C in an ice bath. Slowly and carefully quench the reaction by adding 1 M HCl (approx. 80 mL) until the pH of the aqueous layer is ~2-3.

• Extraction: Transfer the mixture to a separatory funnel. Add deionized water (100 mL) and ethyl acetate (150 mL). Shake and separate the layers. Extract the aqueous layer two more times with ethyl acetate (2 x 75 mL).

• Washing: Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (1 x 100 mL) and brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield Methyl 5-cyclopropyl-2,4-dioxopentanoate as a clear oil.[15]

Scaling Up: Key Considerations and Challenges

Transitioning from a 10-gram laboratory synthesis to a multi-kilogram scale introduces significant challenges that must be addressed for a safe, efficient, and reproducible process.

Caption: Key considerations for scaling up the synthesis process.

• Heat Management: The Claisen condensation is exothermic. What is easily dissipated in a small flask with an ice bath can lead to a dangerous thermal runaway in a large reactor.

  • Causality: The surface-area-to-volume ratio decreases dramatically as scale increases. A large reactor cannot dissipate heat as efficiently as a small flask.

  • Solution: Utilize jacketed glass-lined or stainless-steel reactors with precise temperature control via a circulating thermal fluid. The exotherm must be characterized at the lab scale (e.g., via reaction calorimetry) to model the heat flow and determine safe addition rates for the larger scale.

• Reagent Addition and Mass Transfer: The dropwise addition in the lab becomes a critical control point at scale.

  • Causality: Adding reagents too quickly can create localized "hot spots" where the reaction rate accelerates uncontrollably. It can also lead to poor mixing and the formation of unwanted byproducts.

  • Solution: Use calibrated metering pumps for precise, controlled addition of the ester/oxalate solution. Subsurface addition via a dip tube is often preferred over surface addition to ensure the reagent is introduced directly into the most efficiently mixed zone of the reactor, promoting rapid dispersion and heat exchange.

• Mixing Efficiency: A magnetic stirrer is insufficient for a multi-hundred-liter reactor.

  • Causality: Inefficient mixing can lead to non-homogenous temperature and concentration gradients, resulting in inconsistent product quality and potential safety hazards. The sodium methoxide, being a solid, must be kept effectively suspended.

  • Solution: Mechanical overhead stirrers with appropriately designed impellers (e.g., pitched-blade turbine, anchor) are mandatory. The reactor should also be equipped with baffles to prevent vortexing and promote turbulent, efficient mixing throughout the vessel.

• Work-up and Purification: Handling large volumes of flammable solvents and performing extractions requires specialized equipment.

  • Causality: Separatory funnels are impractical for hundreds of liters. Gravity-based phase separations can be slow and inefficient.

  • Solution: The work-up should be performed directly in the reactor if possible. Phase splits are allowed to settle, and the lower aqueous layer is drained through a bottom outlet valve. Purification at this scale will almost always involve vacuum distillation using a larger distillation setup with a fractionating column rather than preparative chromatography.

Scaled-Up Synthesis Protocol (1.0 kg Scale)

This protocol is designed for a 50 L jacketed glass reactor.

Equipment:

• 50 L jacketed glass reactor with overhead mechanical stirrer, baffles, reflux condenser, nitrogen inlet, temperature probe, and bottom outlet valve.

• Calibrated diaphragm or peristaltic pump with compatible tubing.

• 20 L carboy for reagent solution.

• Receiving vessels for work-up and product.

Reagents:

• Sodium methoxide (0.59 kg, 10.9 mol)

• Anhydrous Tetrahydrofuran (THF) (22 L)

• Methyl cyclopropylacetate (1.14 kg, 10.0 mol)

• Dimethyl oxalate (1.29 kg, 10.9 mol)

• Hydrochloric acid (1 M aqueous solution, approx. 12 L)

• Ethyl acetate (30 L)

• Saturated sodium bicarbonate solution (15 L)

• Brine (15 L)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Inerting and Setup: Ensure the 50 L reactor is clean, dry, and inerted with a positive pressure of nitrogen.

• Base Slurry: Charge anhydrous THF (10 L) to the reactor. Start the agitator to a speed sufficient for good mixing without splashing. Carefully charge the sodium methoxide (0.59 kg) via a powder funnel under nitrogen flow.

• Cooling: Cool the reactor jacket to achieve an internal slurry temperature of 0-5 °C.

• Reagent Solution: In a separate, dry, and inerted carboy, prepare a solution of methyl cyclopropylacetate (1.14 kg) and dimethyl oxalate (1.29 kg) in anhydrous THF (12 L).

• Controlled Addition: Using the calibrated pump, add the reagent solution to the reactor via a subsurface dip tube over 3-4 hours. Carefully monitor the internal temperature and adjust the addition rate to maintain it below 10 °C.

• Reaction: Once the addition is complete, turn off the jacket cooling and allow the mixture to warm to ambient temperature (20-25 °C). Hold at this temperature, with stirring, for 4-6 hours, monitoring for completion.

• Quench: Cool the reactor contents back to 0-5 °C. Slowly pump in 1 M HCl (approx. 12 L) over 1-2 hours, again controlling the temperature to keep it below 15 °C. Check the pH of the lower aqueous layer to ensure it is acidic (pH 2-3).

• Work-up: Stop the agitator and allow the layers to separate (approx. 30 minutes). Drain the lower aqueous layer.

• Extraction and Washes: Add ethyl acetate (15 L) to the reactor, stir for 15 minutes, then stop and drain the lower aqueous layer. Sequentially wash the organic layer in the reactor with saturated sodium bicarbonate solution (15 L) and brine (15 L), draining the aqueous layer after each wash.

• Drying and Transfer: Add anhydrous sodium sulfate to the reactor and stir for 1 hour. Transfer the product solution through a filter into a suitable tared container.

• Concentration: Concentrate the solution using a large-scale rotary evaporator or other suitable solvent-stripping equipment to yield the crude product.

• Final Purification: Purify the crude material by large-scale vacuum distillation to obtain the final product.

Process Parameter Comparison

Parameter	Laboratory Scale (10g)	Scaled-Up (1.0 kg)	Rationale for Change
Reactor	500 mL Round-Bottom Flask	50 L Jacketed Reactor	Required for volume, temperature control, and safe handling.
Mixing	Magnetic Stirrer	Overhead Mechanical Stirrer	Ensures homogeneity and suspension of solids in large volumes.
Cooling	Ice-Water Bath	Circulating Thermal Fluid	Provides precise and powerful temperature control for large exotherms.
Reagent Addition	Glass Addition Funnel	Calibrated Metering Pump	Ensures a controlled, consistent addition rate to manage the exotherm.
Addition Time	60-90 minutes	3-4 hours	Slower addition is critical to allow the reactor to dissipate the heat generated.
Work-up	Separatory Funnel	In-situ in Reactor	Impractical and unsafe to use separatory funnels for large volumes.
Purification	Column Chromatography / Kugelrohr	Fractional Vacuum Distillation	Chromatography is not economically viable at this scale; distillation is more efficient.

References

• Alkali Metals Limited. (n.d.). Material Safety Data Sheet Sodium Methoxide (Powder).
• Grokipedia. (n.d.). Dimethyl oxalate.
• Cole-Parmer. (2003, October 29). Material Safety Data Sheet - Dimethyl oxalate 99%.
• Fisher Scientific. (n.d.). Sodium methoxide 25% in methanol - Safety Data Sheet.
• JUNSEI CHEMICAL CO., LTD. (n.d.). Safety Data Sheet - Sodium methoxide 28% solution in methanol.
• Fisher Scientific. (2025, December 28). SAFETY DATA SHEET - Sodium methoxide, ca 25% w/w in methanol.
• Sigma-Aldrich. (2025, November 18). SAFETY DATA SHEET - Sodium methoxide.
• Alfa Chemistry. (2024, August 6). Claisen Condensation.
• Material Safety Data Sheet (MSDS). (n.d.). Dimethyl Oxalate.
• BenchChem. (2025). The Art and Science of β-Keto Esters: A Technical Guide to Synthesis and Application in Drug Discovery.
• ResearchGate. (n.d.). Purification of baker's yeast β-keto ester oxidoreductase. [Table].
• ChemicalBook. (2026, January 17). Dimethyl oxalate - Safety Data Sheet.
• Wikipedia. (n.d.). Claisen condensation.
• Fisher Scientific. (2010, May 17). SAFETY DATA SHEET - Dimethyl oxalate.
• Chemistry LibreTexts. (2019, September 3). 21.9: The Claisen Condensation Reactions of Esters.
• PubMed. (2002, March 15). Purification and identification of an Escherichia coli beta-keto ester reductase as 2,5-diketo-D-gluconate reductase YqhE.
• ACS Publications. (2010, November 17). Synthesis of β-Keto Esters In-Flow and Rapid Access to Substituted Pyrimidines. The Journal of Organic Chemistry.
• MDPI. (2023, September 22). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity.
• Unknown Source. (n.d.). The Claisen Condensation.
• Chemistry Steps. (2021, November 11). Claisen Condensation Reaction Mechanism.
• Organic Syntheses. (n.d.). Ketone, cyclopropyl methyl.
• Google Patents. (n.d.). CN110862310A - Synthesis method of cyclopropyl methyl ketone.
• MDPI. (2025, August 7). Synthesis of Methyl 2-(5-Arylidene-2,4-dioxotetrahydrothiazol-3-yl)propionates.
• Google Patents. (n.d.). CN102643179A - Preparation method of cyclopropyl methyl ketone.
• PMC. (n.d.). Synthesis of 5-Hydroxy-5-vinyl-2-cyclopentenones, a Family of Rare-Type Natural Products Mostly Recovered from Marine Sources.
• Royal Society of Chemistry. (n.d.). Synthesis of a Novel Cyclopropyl Phosphonate Nucleotide as a Phosphate Mimic.
• Organic Chemistry Portal. (2007). Improved Dimethylsulfoxonium Methylide Cyclopropanation Procedures, Including a Tandem Oxidation Variant.
• ResearchGate. (n.d.). Cyclopropyl Building Blocks for Organic Synthesis. Part 85. Facile Preparation and Chemical Transformations of Spirocyclopropane-Anellated Heterocycles.

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• 5. alkalimetals.com [alkalimetals.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
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• 10. Dimethyl oxalate — Grokipedia [grokipedia.com]
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• 15. Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate

Welcome to the technical support guide for the synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate. This resource is designed for researchers and drug development professionals to address common challenges and improve the yield and purity of this valuable synthetic intermediate. This guide provides in-depth, field-proven insights, moving beyond simple protocols to explain the underlying chemical principles that govern success.

Part 1: The Synthetic Pathway - A Primer

The most common and efficient route to Methyl 5-cyclopropyl-2,4-dioxopentanoate is a Claisen condensation between cyclopropyl methyl ketone and a suitable acylating agent, typically dimethyl oxalate.[1][2] This reaction hinges on the formation of a carbon-carbon bond by generating a ketone enolate which then acts as a nucleophile.

The overall transformation is as follows:

The reaction proceeds via the following mechanistic steps, which are crucial to understand for effective troubleshooting.

Caption: Mechanism of the Claisen condensation for target synthesis.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My overall yield is consistently low (<50%). What are the primary factors to investigate?

A low yield is a systemic problem that can stem from several areas. A logical troubleshooting approach is essential.

Caption: A systematic approach to diagnosing low yield issues.

Start by rigorously verifying the quality of your starting materials and the reaction setup (see Q5). Then, move to optimizing the reaction conditions (see Q2). If yields remain low, side reactions are the likely culprit (see Q4), followed by losses during workup and purification (see Q6).

Q2: How can I optimize the Claisen condensation reaction conditions for this specific synthesis?

Optimization involves balancing reactivity to favor the desired pathway. The choice of base, solvent, and temperature are all interlinked.

Table 1: Reaction Parameter Optimization

Parameter	Recommendation	Rationale & Expert Insights
Base	Sodium Methoxide (NaOMe) or Sodium Hydride (NaH)	A strong, non-nucleophilic base is required to deprotonate the ketone. NaOMe is often used as it regenerates the methoxide leaving group, but it must be anhydrous. NaH is an excellent choice as it produces H₂ gas, driving the initial deprotonation to completion. Use at least 1.1 equivalents to ensure full enolate formation.
Solvent	Anhydrous THF, Diethyl Ether, or Toluene	The solvent must be completely dry. Protic solvents (like ethanol or water) will protonate the enolate intermediate, halting the reaction, or cause saponification of the ester.[3]
Temperature	0 °C to Reflux	Start the reaction at a lower temperature (0 °C) during the addition of reagents to control the initial exotherm. After addition, the reaction can be gently warmed (e.g., to 40-55 °C or reflux) to drive it to completion.[1] Monitor by TLC or GC to avoid prolonged heating which can promote side reactions.

| Reaction Time | 2-12 hours | This is highly dependent on temperature and scale. Monitor the disappearance of the limiting reagent (typically the ketone) by TLC or GC to determine the optimal reaction time. |

Q3: My analysis shows significant amounts of unreacted cyclopropyl methyl ketone. How can I drive the reaction to completion?

This is a common issue in equilibrium-driven reactions like the Claisen condensation. The key is to shift the equilibrium towards the products.

• Base Stoichiometry: The final product, a β-dicarbonyl, is significantly more acidic than the starting ketone or any alcohol byproducts. The reaction is driven forward by an irreversible deprotonation of the newly formed product by the alkoxide base.[4] Therefore, using a full equivalent of base is critical. If you are seeing unreacted ketone, consider increasing the base to 1.1-1.2 equivalents to ensure this final, driving deprotonation occurs for all product molecules formed.

• Order of Addition: Add the cyclopropyl methyl ketone to a pre-formed mixture of the base and solvent. This ensures that the enolate is generated efficiently before it has a chance to participate in side reactions.

• Use of a Stronger Base: Switching from sodium methoxide to sodium hydride (NaH) can be beneficial. NaH is an irreversible base that deprotonates the ketone, and the resulting H₂ gas escapes, preventing the reverse reaction.

Q4: I have isolated my product, but it's impure. What are the likely side products and how can I minimize them?

Side product formation is a major cause of yield loss and purification difficulty.

• Saponification: If any water is present in the reaction, the base (e.g., methoxide) will hydrolyze the dimethyl oxalate starting material or the final ester product to the corresponding carboxylate salt. Solution: Ensure all glassware is flame-dried, use anhydrous solvents, and handle hygroscopic bases (like NaOMe) in a glovebox or under an inert atmosphere.

• Self-Condensation of Ketone: While less favorable than the reaction with the highly electrophilic dimethyl oxalate, self-condensation of cyclopropyl methyl ketone can occur. Solution: Use a slight excess (1.1 equivalents) of dimethyl oxalate. Add the ketone slowly to the reaction mixture containing the base and oxalate to maintain a low instantaneous concentration of the ketone enolate.

• Cyclopropyl Ring Opening: The cyclopropyl group is a strained ring and can be susceptible to opening under harsh acidic or basic conditions, though this is less common under typical Claisen conditions.[5] Solution: Avoid unnecessarily strong acids during workup and minimize reaction time at high temperatures.

Q5: What are the critical quality control checks for starting materials and reagents?

The success of this synthesis is highly sensitive to reagent quality.

• Cyclopropyl Methyl Ketone: Verify purity by GC or ¹H NMR. The most common synthetic routes can leave impurities like 5-chloro-2-pentanone if the final cyclization step is incomplete.[6][7] These halogenated impurities can interfere with the base.

• Dimethyl Oxalate: This reagent is hygroscopic. Use a freshly opened bottle or dry it in a vacuum oven before use.

• Base (NaOMe or NaH): Sodium methoxide is notoriously sensitive to moisture, degrading to NaOH and methanol. Use a freshly opened bottle from a reputable supplier. Sodium hydride should be a fine, gray powder; white chunks indicate oxidation and reduced activity.

• Solvent: Use freshly distilled or commercially available anhydrous solvents. A simple check for the dryness of THF or ether is the sodium-benzophenone ketyl radical indicator.

Q6: My crude yield is high, but I'm losing a lot during purification. What is the best workup and purification strategy?

The acidic nature of the β-dicarbonyl product requires a careful workup.

• Quenching: Cool the reaction mixture in an ice bath and slowly quench by adding it to a cold, dilute acid solution (e.g., 1M HCl or NH₄Cl solution). Adding the reaction to the acid (not the other way around) prevents localized heating and potential degradation. The goal is to protonate the product enolate.

• Extraction: Extract the product into a suitable organic solvent like ethyl acetate or dichloromethane. If emulsions form, adding a small amount of brine can help break them.

• Purification Method:

  • Distillation: If the product is thermally stable, vacuum distillation can be effective for large scales.

  • Column Chromatography: This is effective for smaller scales but can be time-consuming. The acidic nature of silica gel can sometimes cause product degradation (streaking on the column). This can be mitigated by pre-treating the silica with a small amount of triethylamine in the eluent.

  • Purification via Copper Salt (Recommended): This classic technique is highly effective for β-dicarbonyls.[2] The product forms a stable, often crystalline, copper (II) chelate that can be easily filtered and washed. The pure product is then liberated by treatment with a stronger acid or a chelating agent like EDTA. See Protocol 3 for a detailed procedure.

Part 3: Detailed Experimental Protocols

Protocol 1: Optimized Synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate

This protocol assumes all reagents are of high purity and all solvents are anhydrous.

• Setup: Under an inert atmosphere (Nitrogen or Argon), charge a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser with sodium hydride (4.8 g, 120 mmol, 60% dispersion in mineral oil, 1.2 eq).

• Reagent Addition: Wash the NaH with anhydrous hexanes (2 x 20 mL) to remove the mineral oil. Add 200 mL of anhydrous THF. To the stirred suspension, add dimethyl oxalate (13.0 g, 110 mmol, 1.1 eq).

• Enolate Formation: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of cyclopropyl methyl ketone (8.4 g, 100 mmol, 1.0 eq) in 50 mL of anhydrous THF via the dropping funnel over 30 minutes.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to a gentle reflux (approx. 65 °C) for 4 hours. Monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) for the disappearance of cyclopropyl methyl ketone.

• Workup: Cool the reaction mixture to 0 °C. Cautiously quench the reaction by slowly adding it to 200 mL of ice-cold 1M HCl.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification via Copper (II) Acetate Chelation

• Chelate Formation: Dissolve the crude product from Protocol 1 in 150 mL of ethanol. In a separate beaker, prepare a saturated solution of copper (II) acetate in hot water.

• Precipitation: Add the copper (II) acetate solution dropwise to the stirred ethanolic solution of the crude product. A green-blue precipitate of the copper chelate will form immediately. Continue adding until no more precipitate forms.

• Isolation: Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation. Collect the solid chelate by vacuum filtration and wash it thoroughly with water, then with cold ethanol to remove unreacted starting materials and byproducts.

• Liberation of Product: Suspend the filtered copper chelate in a mixture of 150 mL of dichloromethane and 150 mL of 2M H₂SO₄. Stir vigorously until the organic layer is colorless and the aqueous layer is a clear blue.

• Final Extraction: Separate the layers. Extract the aqueous layer with additional dichloromethane (2 x 50 mL). Combine the organic layers, wash with water, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the highly pure Methyl 5-cyclopropyl-2,4-dioxopentanoate.

References

• Title: Ketone, cyclopropyl methyl Source: Organic Syntheses URL: [Link]

• Title: Preparation of Methyl cyclopropyl ketone Source: LookChem URL: [Link]

• Title: Dieckmann condensation Source: Wikipedia URL: [Link]

• Title: Dieckmann Condensation Source: Organic Chemistry Portal URL: [Link]

• Title: Dieckmann Condensation Source: SynArchive URL: [Link]

• Title: Synthesis method of cyclopropyl methyl ketone - CN110862310A Source: Google Patents URL

• Title: Dieckmann Condensation Source: Chemistry LibreTexts URL: [Link]

• Title: Process for the preparation of 1,3-dicarbonyl compounds - US6143935A Source: Google Patents URL

• Title: Synthesis of 1,3 and 1,5-dicarbonyl compounds Source: Quimicaorganica.org URL: [Link]

• Title: Claisen condensation Source: Wikipedia URL: [Link]

• Title: Claisen condensation. 1,3-dicarbonyls (1) Source: YouTube URL: [Link]

• Title: Recent Developments in the Synthesis of β-Diketones Source: National Institutes of Health (NIH) URL: [Link]

Sources

• 1. US6143935A - Process for the preparation of 1,3-dicarbonyl compounds - Google Patents [patents.google.com]
• 2. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Claisen condensation - Wikipedia [en.wikipedia.org]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization &amp; Troubleshooting for Methyl 5-cyclopropyl-2,4-dioxopentanoate

Welcome to the Technical Support Center for Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS: 2375261-17-7). This compound is a highly valuable 2,4-dioxoester building block, frequently utilized by drug development professionals for the synthesis of complex heterocycles, including pyrazoles, isoxazoles, and pyrimidines.

This guide provides mechanistic insights, a self-validating experimental protocol, and a comprehensive troubleshooting matrix to ensure high-yield synthesis via the crossed Claisen condensation of 1-cyclopropylpropan-2-one and dimethyl oxalate.

Mechanistic Grounding & Causality (The "Why")

The synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate relies on a thermodynamically driven crossed Claisen condensation .

Regioselectivity & Thermodynamic Control: 1-cyclopropylpropan-2-one possesses two distinct α -positions: the methyl group (CH3) and the methylene group (CH2). When subjected to thermodynamic base conditions (e.g., NaOMe in MeOH), deprotonation and subsequent acylation occur almost exclusively at the less hindered methyl group.

Causality: The resulting 2,4-dioxoester product features a highly acidic methylene bridge between the two carbonyls (pKa ~4–5) . The base immediately deprotonates this position to form a fully conjugated, highly stable enolate network. Acylation at the CH2 position would create a sterically hindered product incapable of forming this extended enolate, making the methyl-attack pathway the irreversible thermodynamic sink of the reaction.

Caption: Workflow for the regioselective Claisen condensation to Methyl 5-cyclopropyl-2,4-dioxopentanoate.

Validated Experimental Protocol

This protocol is designed as a self-validating system , meaning each critical phase includes observable milestones to confirm the reaction is proceeding correctly.

Reagents:

• 1-cyclopropylpropan-2-one (1.0 eq)

• Dimethyl oxalate (1.2 eq)

• Sodium methoxide (NaOMe), 25% wt in MeOH (1.5 eq)

• Anhydrous Methanol (MeOH) or Methyl tert-butyl ether (MTBE)

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve dimethyl oxalate (1.2 eq) in anhydrous MeOH (0.5 M concentration). Causality: Nitrogen prevents moisture ingress, which is critical as dimethyl oxalate is highly susceptible to saponification.

• Base Addition: Cool the solution to 0–5 °C using an ice bath. Add NaOMe (1.5 eq) dropwise over 15 minutes. Self-Validation: The solution should remain clear. Any immediate white precipitate suggests the formation of sodium oxalate due to water contamination.

• Ketone Addition: Add 1-cyclopropylpropan-2-one (1.0 eq) dropwise over 30 minutes, maintaining the internal temperature below 10 °C. Causality: Slow addition prevents homocoupling of the ketone and controls the exothermic enolate formation.

• Thermodynamic Maturation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4–6 hours. Self-Validation: The reaction mixture will transition to a yellow/orange color and form a thick suspension. This precipitate is the sodium enolate salt of the target 2,4-dioxoester, confirming successful conversion.

• Quench & Extraction: Cool the mixture back to 0 °C. Slowly add 1M HCl until the aqueous layer reaches pH 2–3. Causality: The acidic quench protonates the enolate, releasing the free 2,4-dioxoester. Extract with ethyl acetate (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The crude product can be purified via silica gel chromatography (Hexanes/EtOAc) to yield the pure compound.

Troubleshooting & FAQs

Q: Why am I observing ester hydrolysis (formation of oxalic acid or 2,4-dioxopentanoic acid) instead of the desired product? A: Dimethyl oxalate is highly electrophilic and susceptible to saponification. If your solvent or reagents contain trace water, the NaOMe will generate sodium hydroxide, which rapidly hydrolyzes the esters. Ensure strictly anhydrous conditions (Karl Fischer titration < 100 ppm water) and use a fresh, sealed bottle of NaOMe solution.

Q: The reaction stalls at 50-60% conversion. How can I drive it to completion? A: The Claisen condensation of methyl ketones with oxalates requires a full equivalent of base to form the stable enolate of the product, which acts as the thermodynamic driving force . If you use exactly 1.0 equivalent of base, any trace moisture or side reactions will leave you with a base deficit, halting the reaction. Always use an excess of base (1.3–1.5 equivalents) to ensure complete conversion.

Q: I see a complex mixture in my ^1H NMR, but LC-MS shows the correct mass. Is my product degrading? A: No, your product is likely pure. Methyl 5-cyclopropyl-2,4-dioxopentanoate exists as an equilibrium mixture of keto and enol tautomers in solution. In CDCl3, the enol form is heavily favored due to intramolecular hydrogen bonding, but you will often see both sets of peaks. Look for the highly deshielded enol proton (typically > 12 ppm) as a diagnostic marker for the enol form.

Caption: Troubleshooting logic tree for addressing common synthesis failures.

Quantitative Data & Optimization Matrix

The following table summarizes the quantitative optimization data for the synthesis of 2,4-dioxoesters, demonstrating the causality between base selection, stoichiometry, and final yield.

Base (Equivalents)	Solvent	Temperature	Conversion (%)	Isolated Yield (%)	Mechanistic Notes
NaOMe (1.0 eq)	MeOH	0 °C to RT	60%	45%	Incomplete conversion due to base depletion.
NaOMe (1.5 eq)	MeOH	0 °C to RT	>95%	82%	Optimal thermodynamic conditions; enolate sink achieved.
NaH (1.5 eq)	THF	0 °C to RT	>90%	75%	Good yield, but heterogeneous reaction mixture complicates scale-up.
LiHMDS (1.1 eq)	THF	-78 °C to RT	85%	68%	Kinetic control; unnecessary and more expensive for methyl ketones.
NaOMe (1.5 eq)	MeOH (wet)	0 °C to RT	<20%	<10%	Severe hydrolysis of dimethyl oxalate observed.

References

• Complex Molecular Synthesis - Chemistry LibreTexts. Discusses the strategic use of Claisen condensation with dimethyl oxalate for the synthesis of complex triones and 2,4-dioxoesters. URL:[Link]

• Dicarbonyl - Grokipedia. Details the pKa values, acidity, and thermodynamic stabilization of 1,3-dicarbonyl enolates which drive Claisen condensations. URL:[Link]

Technical Support Center: Troubleshooting Silica Gel Chromatography for Dioxopentanoates

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the chromatographic purification of highly functionalized, polar molecules. Dioxopentanoates (such as 2,4-dioxopentanoates and 3,5-dioxopentanoates) are notorious for poor peak shape, severe streaking, and on-column degradation during normal-phase silica gel chromatography.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you achieve baseline resolution, prevent sample loss, and ensure high recovery.

Mechanistic Insight: Why Do Dioxopentanoates Streak?

Dioxopentanoates possess a 1,3-dicarbonyl or 1,4-dicarbonyl structural motif that allows them to exist in a dynamic keto-enol tautomeric equilibrium. On a standard bare silica column, the slightly acidic silanol groups (Si-OH) on the stationary phase interact strongly with the enol form via hydrogen bonding[1].

Because the keto and enol tautomers possess different polarities but interconvert rapidly on the timescale of the chromatographic run, the result is often a continuous smear or "tailing" rather than a discrete band[1][2]. Furthermore, highly active silica can act as a mild acid catalyst, triggering the irreversible hydrolysis or degradation of sensitive dicarbonyls before they ever elute[3].

Diagnostic Workflow

Before altering your bulk purification method, it is critical to diagnose whether your dioxopentanoate is merely streaking due to hydrogen bonding, or if it is actively decomposing on the column.

Diagnostic workflow for resolving dioxopentanoate streaking on silica gel.

Troubleshooting Guides: Step-by-Step Methodologies

Protocol 1: 2D Thin-Layer Chromatography (TLC) for Stability Assessment

Before committing your crude mixture to a preparative column, you must verify if the dioxopentanoate survives the silica environment. A 2D TLC is a self-validating protocol to check for on-column decomposition[3].

• Preparation: Obtain a square silica gel TLC plate (e.g., 5x5 cm).

• First Elution: Spot the crude sample in the bottom-left corner (1 cm from each edge). Develop the plate in a standard solvent system (e.g., 30% EtOAc in Hexanes)[4][5].

• Drying: Remove the plate and dry it thoroughly under a gentle stream of nitrogen to remove all traces of the first mobile phase.

• Second Elution: Rotate the plate 90 degrees so that the line of separated spots is now at the bottom. Develop the plate again using the exact same solvent system.

• Analysis: Visualize under UV light or with a chemical stain (e.g., ceric ammonium molybdate)[5].

  • Causality Check: If the compound is stable, all spots will lie perfectly on a diagonal line. If spots appear below the diagonal, your dioxopentanoate is degrading on the silica[3], dictating a mandatory switch to an alternative stationary phase (Proceed to Protocol 3).

Protocol 2: Acid-Modified Normal Phase Chromatography

If the 2D TLC confirms stability but streaking persists, the issue is strong hydrogen bonding of the enol tautomer to the silanol sites.

• Solvent Preparation: Prepare your mobile phase (e.g., EtOAc/Hexane) and add 0.1% to 1.0% (v/v) glacial acetic acid or formic acid[1][6].

• Column Packing: Slurry-pack the silica gel using the acid-modified solvent. This pre-saturates and deactivates the highly active silanol sites.

• Sample Loading: Dissolve your dioxopentanoate in a minimum volume of the modified eluent. If solubility is poor, dry-load the sample onto a small amount of Celite (avoid dry-loading onto silica to prevent pre-degradation)[5].

• Elution: Run the column normally. The acidic modifier suppresses the ionization of the enolate and competes for hydrogen-bonding sites, forcing the compound to elute as a sharp, tight band[1].

Protocol 3: Reverse-Phase (C18) Transition

For highly polar or silica-sensitive dioxopentanoates, normal phase silica is fundamentally incompatible. Switching to C18 reverse-phase chromatography eliminates silanol-driven enol binding[7].

• Column Selection: Use a pre-packed C18 flash column.

• Solvent System: Utilize a gradient of Water and Acetonitrile (or Methanol).

• Modifier Addition: Add 0.1% Formic Acid to both the aqueous and organic mobile phases to keep the dicarbonyl fully protonated.

• Recovery: Lyophilize the collected fractions to remove the aqueous solvent without applying excessive heat, which could degrade the product[7].

Quantitative Data Presentation

To illustrate the impact of mobile phase modifiers on dioxopentanoate chromatography, consider the following comparative data for a standard 3,5-dioxopentanoate derivative:

Solvent System	Stationary Phase	Modifier	Average Retention Factor (Rf)	Peak/Band Shape	Recovery (%)
30% EtOAc / Hexanes	Bare Silica (Normal)	None	0.25 - 0.45 (Smear)	Severe Tailing	65%
30% EtOAc / Hexanes	Bare Silica (Normal)	1% Acetic Acid	0.38	Sharp, Symmetrical	92%
50% MeCN / Water	C18 (Reverse Phase)	None	0.50	Broad	80%
50% MeCN / Water	C18 (Reverse Phase)	0.1% Formic Acid	0.55	Sharp, Symmetrical	95%

Data summarizes typical chromatographic behavior observed when mitigating enol-silanol interactions.

Frequently Asked Questions (FAQs)

Q: Why does my dioxopentanoate co-elute with impurities even after changing the EtOAc/Hexane ratio? A: Dioxopentanoates can act as bidentate ligands and chelate trace metals present in standard-grade silica gel. This chelation alters their retention time and causes peak broadening, leading to co-elution. If acid modifiers fail, try washing your silica with a dilute EDTA solution prior to packing, or switch to high-purity, metal-free silica.

Q: I added triethylamine (TEA) to my column to stop streaking, but my dioxopentanoate degraded. Why? A: While TEA is excellent for preventing the streaking of basic amines[8], dioxopentanoates are highly electrophilic and have acidic alpha-protons. Adding a base like TEA can trigger unwanted enolization, aldol condensations, or cleavage reactions (like the retro-Claisen). Always use acidic modifiers (like acetic acid) for 1,3-dicarbonyls[1].

Q: How do I remove the acetic acid from my purified dioxopentanoate after the column? A: Acetic acid (bp 118°C) can be difficult to remove completely via standard rotary evaporation. You can perform a post-column liquid-liquid extraction: dissolve your concentrated fractions in diethyl ether or dichloromethane, and wash gently with a saturated sodium bicarbonate solution[9], followed by brine. Dry over anhydrous sodium sulfate and concentrate[4].

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. teledyneisco.com [teledyneisco.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Technical Support Center: Catalyst Selection and Troubleshooting for Methyl 5-cyclopropyl-2,4-dioxopentanoate Synthesis

Welcome to the technical support center for the synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection and to offer practical solutions for challenges encountered during this synthesis. The synthesis of β-diketones like Methyl 5-cyclopropyl-2,4-dioxopentanoate is a cornerstone reaction in organic chemistry, often serving as a building block for more complex molecules.[1][2][3] The success of this synthesis, however, is critically dependent on the appropriate selection of a catalyst and the precise control of reaction conditions.

This document moves beyond simple protocols to explain the why behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for Methyl 5-cyclopropyl-2,4-dioxopentanoate?

The most fundamental and widely used method for synthesizing β-diketones and β-keto esters is the Claisen condensation.[1][4][5] This carbon-carbon bond-forming reaction occurs between two esters or, in this specific case, between a ketone (cyclopropyl methyl ketone) and an ester (a dialkyl oxalate, such as dimethyl oxalate) in the presence of a strong base.[5]

Q2: What is the fundamental mechanism of the Claisen Condensation for this synthesis?

The reaction proceeds through a well-established base-catalyzed mechanism:

• Enolate Formation: A strong base removes an acidic α-proton from cyclopropyl methyl ketone to form a resonance-stabilized enolate ion.[4][5]

• Nucleophilic Attack: The enolate anion acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of dimethyl oxalate. This forms a tetrahedral intermediate.[6]

• Elimination: The tetrahedral intermediate collapses, eliminating a methoxide ion (CH₃O⁻) as a leaving group, which regenerates the base catalyst and forms the β-dicarbonyl product.[5][6]

• Final Deprotonation (Driving Force): The newly formed β-diketone product has a highly acidic proton between the two carbonyl groups. The alkoxide base generated in the previous step immediately deprotonates the product. This final, essentially irreversible acid-base reaction drives the entire equilibrium towards the product, making it crucial to use a stoichiometric amount of base rather than a catalytic one.[6]

Q3: Why is the choice of base (catalyst) so critical?

The base is the most critical component of this reaction. Its selection directly impacts:

• Reaction Rate and Yield: The base must be strong enough to efficiently deprotonate the cyclopropyl methyl ketone (pKa ≈ 19-20) to initiate the reaction. An insufficiently strong base will result in slow or no reaction.

• Side Reactions: An inappropriate base can promote unwanted side reactions, such as self-condensation of the ketone or reactions with the solvent.

• Equilibrium Position: As mentioned, using a full equivalent of a strong base is necessary to deprotonate the final product and drive the reaction to completion.[6]

Q4: What are the most common bases used for this type of Claisen condensation?

Strong bases are required. The most common choices are sodium alkoxides (like sodium methoxide or sodium ethoxide) and sodium hydride (NaH).

• Sodium Methoxide (NaOMe): A good choice when using dimethyl oxalate, as the methoxide leaving group matches the base, preventing transesterification side reactions.

• Sodium Ethoxide (NaOEt): Also effective, but if used with dimethyl oxalate, it can lead to a mixture of methyl and ethyl esters in the final product.

• Sodium Hydride (NaH): A very strong, non-nucleophilic base that works well. It irreversibly deprotonates the ketone, and the resulting hydrogen gas evolves from the reaction. It is often used in a non-protic solvent like THF or ether.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis and provides actionable solutions grounded in chemical principles.

Q1: My reaction has a very low yield or did not proceed at all. What went wrong?

This is the most common issue and usually points to a problem with the base or the reaction conditions.

• Potential Cause A: Inactive Base.

  • Why it Happens: Strong bases, particularly sodium hydride and sodium alkoxides, are highly sensitive to moisture and air. NaH reacts with water to form NaOH and H₂, and alkoxides are hydrolyzed to their corresponding alcohols. This deactivates the base, rendering it ineffective.[7][8]

  • How to Fix It:

    • Use Anhydrous Conditions: Ensure all glassware is rigorously oven- or flame-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).[8]

    • Use High-Quality Reagents: Use freshly opened containers of base. For NaH, it is often sold as a dispersion in mineral oil; the oil should be washed away with dry hexanes before use. Solvents must be anhydrous grade.[8]

    • Verify Base Activity: If problems persist, consider titrating your base to confirm its activity.

• Potential Cause B: Unfavorable Equilibrium.

  • Why it Happens: The Claisen condensation is a reversible reaction. If less than a full equivalent of base is used, the equilibrium will not be sufficiently pushed towards the products.[6]

  • How to Fix It: Always use at least one full molar equivalent of the base relative to the limiting reagent (typically the ketone). The deprotonation of the final β-diketone product is the thermodynamic sink that makes the overall process favorable.

Q2: I'm observing significant side products and impurities. How can I improve selectivity?

Side product formation often results from competing reaction pathways.

• Potential Cause A: Self-Condensation of Cyclopropyl Methyl Ketone.

  • Why it Happens: The ketone enolate, once formed, can react with another molecule of the starting ketone instead of the dialkyl oxalate. This is an aldol-type side reaction.

  • How to Fix It: Employ a slow-addition strategy. Prepare a solution of the base and dimethyl oxalate, and then add the cyclopropyl methyl ketone dropwise at a controlled temperature (e.g., 0 °C or room temperature). This ensures that the concentration of the ketone enolate is always low, favoring reaction with the highly concentrated and more electrophilic oxalate ester.

• Potential Cause B: Transesterification.

  • Why it Happens: If you use a base with an alkoxide that does not match the ester group of your oxalate (e.g., sodium ethoxide with dimethyl oxalate), the ethoxide can act as a nucleophile and displace the methoxide on the oxalate, leading to a mixture of ester products.

  • How to Fix It: Match your base to your ester. Use sodium methoxide (NaOMe) with dimethyl oxalate or sodium ethoxide (NaOEt) with diethyl oxalate. Alternatively, use a non-alkoxide base like sodium hydride (NaH) in an aprotic solvent like THF.

Q3: The reaction worked, but I'm struggling to purify the final product.

β-Diketones can be challenging to purify via standard silica gel chromatography due to their acidic nature and tendency to chelate.

• Potential Cause: Product Tautomerism and Acidity.

  • Why it Happens: The product exists as a mixture of keto and enol tautomers. Its acidity can cause streaking on silica gel columns. Furthermore, residual metal ions can lead to the formation of metal chelates.[9]

  • How to Fix It: Purification via Copper Chelate Formation. This is a classic and highly effective method for purifying β-diketones.[10][11]

    • Formation: After the initial aqueous workup, dissolve the crude product in a solvent like ethanol or acetic acid. Add an aqueous solution of copper(II) acetate (Cu(OAc)₂).

    • Precipitation: The neutral, often brightly colored copper(II) chelate of your product is typically insoluble and will precipitate from the solution.

    • Isolation: Filter the solid copper chelate and wash it thoroughly with water and then a nonpolar solvent (like hexanes) to remove unreacted starting materials and other organic impurities.

    • Decomposition: Suspend the purified chelate in a biphasic system (e.g., dichloromethane/water). Decompose the chelate by adding a strong acid (like H₂SO₄) or a chelating agent like EDTA.[10][11] This will protonate your product and sequester the copper ions in the aqueous layer.

    • Final Extraction: Separate the organic layer containing your pure β-diketone, wash, dry, and concentrate to yield the final product.

Data & Catalyst Comparison

The choice of base and solvent is interdependent and crucial for success. The following table summarizes common catalytic systems.

Catalyst/Base	Solvent	Typical Temp. (°C)	Reaction Time (h)	Key Considerations & Potential Issues
Sodium Methoxide (NaOMe)	Methanol / THF	25 - 65	4 - 12	Recommended. Matches dimethyl oxalate, preventing transesterification. The base can be prepared in situ from sodium metal and methanol or used as a commercial solution.
Sodium Ethoxide (NaOEt)	Ethanol / Toluene	25 - 80	4 - 12	Can cause transesterification if used with dimethyl oxalate. Best used with diethyl oxalate.
Sodium Hydride (NaH)	THF / Diethyl Ether	0 - 50	2 - 8	Highly Effective. A strong, non-nucleophilic base. Requires strict anhydrous conditions and careful handling due to H₂ evolution. Washes to remove mineral oil are necessary.
Potassium tert-Butoxide (KOtBu)	t-Butanol / THF	25 - 60	6 - 16	A strong, sterically hindered base that can be effective. May favor enolate formation.

Visualized Workflows and Mechanisms

General Reaction Mechanism

The following diagram illustrates the key steps in the base-catalyzed Claisen condensation for the synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate.

Caption: Mechanism of the Claisen condensation.

Troubleshooting Workflow

Use this decision tree to systematically diagnose and solve common issues during the synthesis.

Caption: A logical troubleshooting workflow for low yield issues.

Experimental Protocols

Protocol 1: Synthesis using Sodium Methoxide

• Safety: This reaction should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Sodium methoxide is corrosive and flammable.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen/argon inlet, and a dropping funnel.

• Reagent Preparation: In the flask, place sodium methoxide (1.05 equivalents) and suspend it in anhydrous THF or diethyl ether (approx. 5-10 mL per gram of ketone).

• Addition of Oxalate: Add dimethyl oxalate (1.1 equivalents) to the suspension.

• Ketone Addition: While stirring the mixture at room temperature, add cyclopropyl methyl ketone (1.0 equivalent) dropwise via the dropping funnel over 30-60 minutes. An exotherm may be observed.

• Reaction: After the addition is complete, stir the reaction mixture at room temperature or gently heat to reflux (40-50 °C) for 4-8 hours, monitoring the reaction progress by TLC or GC-MS.

• Work-up: Cool the reaction mixture to 0 °C in an ice bath. Slowly and carefully quench the reaction by adding dilute hydrochloric acid (1M HCl) until the solution is acidic (pH ~2-3).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification via Copper(II) Chelate [10][11]

• Dissolution: Dissolve the crude product from Protocol 1 in a minimal amount of hot ethanol or methanol.

• Precipitation: In a separate flask, prepare a saturated aqueous solution of copper(II) acetate. Add the copper(II) acetate solution dropwise to the stirring crude product solution. A solid precipitate (the copper chelate) should form immediately.

• Isolation: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the solid by vacuum filtration and wash the filter cake thoroughly with water, followed by a small amount of cold ethanol, and finally with hexanes. Air-dry the solid.

• Decomposition: Suspend the solid copper chelate in a mixture of dichloromethane and 10% aqueous sulfuric acid. Stir vigorously until the solid dissolves and the organic layer becomes colorless or pale yellow, and the aqueous layer turns blue.

• Final Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with dichloromethane. Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the purified Methyl 5-cyclopropyl-2,4-dioxopentanoate.

References

• Mechanism of the Intramolecular Claisen Condensation Reaction Catalyzed by MenB, a Crotonase Superfamily Member. Biochemistry. Available at: [Link]

• Recent Developments in the Synthesis of β-Diketones. Molecules. Available at: [Link]

• A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Recent Developments in the Synthesis of β-Diketones. Semantic Scholar. Available at: [Link]

• Recent Developments in the Synthesis of β-Diketones. National Center for Biotechnology Information. Available at: [Link]

• Selective Catalytic Synthesis of α-Alkylated Ketones and β-Disubstituted Ketones via Acceptorless Dehydrogenative Cross-Coupling of Alcohols. Organic Letters. Available at: [Link]

• Claisen Condensation Mechanism. BYJU'S. Available at: [Link]

• Use of Solid Catalysts in Friedel−Crafts Acylation Reactions. Chemical Reviews. Available at: [Link]

• Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. Molecules. Available at: [Link]

• The Claisen Condensation Reaction. OpenStax. Available at: [Link]

• Claisen condensation. Wikipedia. Available at: [Link]

• β-Diketones and Their Derivatives: Synthesis, Characterization and Biomedical Applications. Pharmaceuticals. Available at: [Link]

• Modification of Biobased Lipophilic Β-Diketone. Juniper Publishers. Available at: [Link]

• Update 1 of: Use of Solid Catalysts in Friedel−Crafts Acylation Reactions. ACS Publications. Available at: [Link]

• A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. National Center for Biotechnology Information. Available at: [Link]

• High-Yielding Oxidation of β-Hydroxyketones to β-Diketones Using o-Iodoxybenzoic Acid. Organic Letters. Available at: [Link]

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• 1. Recent Developments in the Synthesis of β-Diketones [mdpi.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. byjus.com [byjus.com]
• 5. Claisen condensation - Wikipedia [en.wikipedia.org]
• 6. 23.7 The Claisen Condensation Reaction - Organic Chemistry | OpenStax [openstax.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 10. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Ring Strain Reactivity in Cyclopropyl Ketones

Welcome to the Advanced Application Support Portal. Cyclopropyl ketones are highly versatile 3-carbon synthons in drug development and organic synthesis. However, their inherent thermodynamic instability requires precise mechanistic control. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you harness—rather than fight—cyclopropyl ring strain.

Section 1: Fundamental Reactivity & Diagnostics (FAQ)

Q1: Why do my cyclopropyl ketones spontaneously ring-open during standard enolization or functionalization attempts? A1: The cyclopropyl group possesses an inherent angle and torsional strain of approximately 28 kcal/mol (1)[1]. When conjugated with a carbonyl group, the strained σ-bonds act as σ-donors, enhancing π-conjugation and creating a highly reactive donor-acceptor (D-A) system (2)[2]. This lowers the lowest unoccupied molecular orbital (LUMO), making the ring highly susceptible to nucleophilic attack, acid-catalyzed cleavage, or single-electron transfer (SET). Diagnostic Tip: If unwanted ring-opening occurs during enolization, you are likely using a base that is too nucleophilic or conditions that are too warm. Switch to a strictly non-nucleophilic base (e.g., LDA or KHMDS) at cryogenic temperatures (-78 °C) to kinetically favor proton abstraction over ring attack.

Q2: How can I intentionally drive a homoconjugate (1,5) addition instead of a direct 1,2-addition? A2: Regioselectivity is governed by nucleophile "hardness" and electrophilic activation. Hard nucleophiles (e.g., standard Grignard or alkyllithium reagents) strongly favor direct 1,2-addition to the carbonyl. To force a homoconjugate addition, you must use softer nucleophiles (e.g., organocuprates, organotrifluoroborates) paired with electrophilic activation. Employing Brønsted acid catalysis protonates the ketone, triggering an SN1-like ring opening driven by strain relief, which forms a stabilized intermediary carbocation that is subsequently trapped by your nucleophile (3)[3].

Section 2: Troubleshooting Advanced Transformations

Workflow A: Transition-Metal Catalyzed C-C Activation

Symptom: When attempting Ni-catalyzed cross-coupling of cyclopropyl ketones, rapid substrate consumption is observed, but the isolated products are mostly monofunctionalized or rearranged byproducts instead of the desired difunctionalized acyclic silyl enol ether. Causality & Solution: Free cyclopropylmethyl radicals undergo extremely rapid rearrangement ( krearr​≈107 s−1 ) (4)[4]. If your catalyst system generates free radicals, degradation will dominate. To fix this, you must use a redox-active ligand, such as terpyridine (tpy), alongside an oxophilic additive like chlorotrimethylsilane (TMSCl). The TMSCl forms a silyl carboxonium ion, pulling spin density from the reduced (tpy•–)Ni(I) complex into the substrate. This ligand-metal cooperation forces a concerted asynchronous ring-opening. The intermediate remains tightly bound to the metal (as an Alkylnickel(II) intermediate), completely bypassing the free radical pathway and allowing clean cross-coupling with an organozinc reagent (5)[5].

Caption: Ni-catalyzed net ring-opening C-C activation and difunctionalization of cyclopropyl ketones.

Workflow B: Organocatalytic Ring Expansions (Cloke-Wilson Rearrangement)

Symptom: Attempts to rearrange cyclopropyl ketones to 2,3-dihydrofurans require excessive heating (>150 °C) and yield complex decomposition mixtures. Causality & Solution: The standard Cloke-Wilson rearrangement relies on pure thermal activation, which is often too harsh for functionalized substrates. To lower the activation barrier, introduce a Lewis base organocatalyst like DABCO (1,4-diazabicyclo[2.2.2]octane). DABCO initiates a homoconjugate addition, attacking the electrophilic cyclopropane to form a zwitterionic intermediate. This SN1-type ring opening significantly lowers the energy required for the subsequent ring closure. Running the reaction with DABCO in DMSO at 120 °C will dramatically improve yields and regioselectivity (6)[6].

Section 3: Quantitative Data & Mechanistic Parameters

Understanding the thermodynamic drivers is critical for predicting reactivity. The table below summarizes the key quantitative parameters governing cyclopropyl ketone behavior.

Parameter	Value	Mechanistic Implication
Cyclopropane Ring Strain	~28 kcal/mol	Primary thermodynamic driving force for ring-opening reactions; significantly lowers activation barriers compared to unstrained alkanes.
Free Radical Rearrangement Rate ( krearr​ )	~10⁷ s⁻¹	Extremely rapid. Necessitates metal-bound, concerted pathways during cross-coupling to avoid unwanted radical side products.
C-C-C Bond Angle	~60°	Severe deviation from the ideal 109.5° sp³ angle. The resulting increased p-character of the C-C bonds allows for π-conjugation with adjacent carbonyls.
Bathochromic Shift (UV-Vis)	+10–20 nm	Diagnostic indicator of conjugation. The cyclopropyl ring acts as a σ-donor, shifting absorbance compared to standard alkyl ketones.

Section 4: Self-Validating Experimental Protocols

Protocol 1: Ni-Catalyzed Net Ring-Opening Difunctionalization

Objective: Synthesize γ-substituted silyl enol ethers via C-C activation. Self-Validation Mechanism: Visual color tracking of the Ni oxidation state.

• Preparation: In a nitrogen-filled glovebox, charge a vial with NiBr₂·glyme (10 mol%), terpyridine ligand (10 mol%), and zinc powder (20 mol%).

• Catalyst Activation: Add anhydrous THF. Stir for 15 minutes. Validation: The solution must transition from pale green to a deep, dark purple/blue, indicating successful reduction to the active (tpy)Ni(I) species. If the solution remains green, the zinc is passivated; halt and restart with freshly activated zinc.

• Substrate Addition: Add the cyclopropyl ketone (1.0 equiv) and the organozinc reagent (1.5 equiv).

• Activation Step: Dropwise add TMSCl (1.5 equiv). Causality: TMSCl is strictly required to form the silyl carboxonium ion, which enables the concerted asynchronous C-C cleavage.

• Reaction & Quench: Stir at room temperature for 12 hours. Quench with saturated aqueous NaHCO₃. Extract with Et₂O and concentrate.

• Analysis: Confirm product formation via ¹H NMR, looking for the diagnostic vinylic proton of the silyl enol ether (~4.5–5.0 ppm).

Protocol 2: Brønsted Acid-Catalyzed Homoconjugate Addition

Objective: Synthesize γ,γ-disubstituted ketones using organotrifluoroborates. Self-Validation Mechanism: NMR monitoring of ring-strain relief.

• Setup: In a round-bottom flask, dissolve the arylated cyclopropyl ketone (1.0 equiv) and the organotrifluoroborate salt (1.5 equiv) in a suitable solvent (e.g., HFIP or DCE).

• Acidification: Add the Brønsted acid catalyst (e.g., TfOH, 10 mol%) at 0 °C. Causality: The acid protonates the carbonyl, triggering strain-release-driven ring opening.

• Reaction: Warm to room temperature and stir.

• In-Process Validation: Take a 50 µL aliquot after 2 hours. Run a quick crude ¹H NMR. Validation: Monitor the disappearance of the distinct, highly shielded cyclopropyl C-H multiplets (typically between 0.8–1.2 ppm). Do not quench the bulk reaction until these signals are completely absent.

• Workup: Quench with water, extract with DCM, dry over Na₂SO₄, and purify via flash chromatography.

Caption: Brønsted acid-catalyzed homoconjugate addition pathway for cyclopropyl ketones.

Section 5: References

• Grokipedia. "Cyclopropyl group - Bond Strain and Energy." Grokipedia. 1

• Benchchem. "Reaction Mechanism of Cyclopropyl p-Nitrophenyl Ketone Ring Opening." Benchchem Application Notes. 2

• Nguyen, T. N., et al. "Brønsted Acid Catalyzed Homoconjugate Addition of Organotrifluoroborates to Arylated Cyclopropyl Ketones." Organic Letters, ACS Publications. 3

• ResearchGate. "Mechanism for the intermolecular reaction of cyclopropyl ketones with alkenes." ResearchGate. 4

• National Institutes of Health (PMC). "Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones." ACS Catalysis. 5

• Wang, Y., et al. "Organocatalytic Cloke–Wilson Rearrangement: DABCO-Catalyzed Ring Expansion of Cyclopropyl Ketones to 2,3-Dihydrofurans." Organic Letters, ACS Publications.6

Sources

• 1. Cyclopropyl group — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Ligand-Metal Cooperation Enables Net Ring-Opening C–C Activation / Difunctionalization of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Methyl 5-cyclopropyl-2,4-dioxopentanoate and Methyl 2,4-dioxopentanoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This guide provides an in-depth comparison of the chemical reactivity of Methyl 5-cyclopropyl-2,4-dioxopentanoate and its acyclic analogue, methyl 2,4-dioxopentanoate. While specific comparative experimental data for these two molecules is not abundant in the public domain, this document outlines the theoretical considerations and established experimental protocols necessary to conduct a thorough evaluation. By understanding the electronic and steric influence of the cyclopropyl group, researchers can anticipate and experimentally verify differences in acidity, enol content, and reactivity in key synthetic transformations such as Knoevenagel condensations and Michael additions. This guide is intended to be a practical resource for chemists in the pharmaceutical and fine chemical industries engaged in the synthesis and application of β-dicarbonyl compounds.

Introduction: The Subtle Influence of a Three-Membered Ring

β-Dicarbonyl compounds are versatile building blocks in organic synthesis, prized for the acidity of their α-protons and the nucleophilicity of their corresponding enolates.[1][2] Their reactivity is highly tunable through substitution. This guide focuses on a comparative analysis of two such compounds: Methyl 5-cyclopropyl-2,4-dioxopentanoate and methyl 2,4-dioxopentanoate.

The key structural difference lies in the terminal group: a cyclopropyl ring versus a methyl group. The cyclopropyl group, despite being an alkyl substituent, possesses unique electronic properties stemming from its significant p-orbital character in the C-C bonds, often described as having partial double-bond character.[3] This can lead to electronic donation through conjugation. Conversely, the rigid, three-membered ring also imparts significant steric bulk.[4][5] This guide will explore how these competing electronic and steric effects are predicted to influence the reactivity of the β-dicarbonyl moiety and will provide the experimental frameworks to quantify these differences.

Theoretical Considerations: Electronic and Steric Effects of the Cyclopropyl Group

The reactivity of β-dicarbonyl compounds is intrinsically linked to the stability of their enolate intermediates. The presence of a cyclopropyl group at the 5-position is expected to modulate this reactivity through two primary mechanisms:

• Electronic Effects: The Walsh orbitals of the cyclopropyl ring can overlap with the π-system of the enolate, providing electron density and potentially stabilizing the conjugate base.[6] This enhanced stabilization would lead to a lower pKa and a higher propensity for enolization.

• Steric Effects: The cyclopropyl group is sterically more demanding than a methyl group. This can influence the approach of reagents to the reactive centers, potentially hindering reactions that are sensitive to steric crowding.[7]

These effects are not mutually exclusive and their interplay will dictate the overall reactivity profile of Methyl 5-cyclopropyl-2,4-dioxopentanoate compared to its simpler counterpart.

Experimental Framework for Comparative Reactivity Analysis

To quantitatively assess the differences in reactivity, a series of standardized experiments should be performed. The following protocols are designed to provide a robust comparison.

Synthesis of Starting Materials

A reliable synthesis for both compounds is a prerequisite for any comparative study.

Synthesis of methyl 2,4-dioxopentanoate: This compound is commercially available from several suppliers.[8][9][10] Should a laboratory synthesis be required, a common method is the Claisen condensation between acetone and dimethyl oxalate.

Quantification of Keto-Enol Tautomerism by ¹H NMR Spectroscopy

The equilibrium between the keto and enol forms of a β-dicarbonyl compound is a fundamental indicator of its electronic character.[11][12] The enol content can be accurately determined by ¹H NMR spectroscopy.

Experimental Protocol:

• Sample Preparation: Prepare solutions of precisely known concentration (e.g., 0.1 M) for both Methyl 5-cyclopropyl-2,4-dioxopentanoate and methyl 2,4-dioxopentanoate in a range of deuterated solvents with varying polarities (e.g., CDCl₃, Acetone-d₆, DMSO-d₆).

• NMR Acquisition: Acquire quantitative ¹H NMR spectra for each sample at a constant temperature (e.g., 298 K). Ensure a sufficient relaxation delay (D1) to allow for full relaxation of all protons for accurate integration.

• Data Analysis:

  • Identify the signals corresponding to the α-protons of the keto tautomer and the vinylic proton of the enol tautomer.

  • Integrate these signals.

  • Calculate the percentage of the enol form using the following equation:

    % Enol = [Integral (enol) / (Integral (enol) + (Integral (keto) / 2))] * 100

    (Note: The keto signal is divided by two as it represents two protons.)

Expected Outcome: It is hypothesized that the electron-donating nature of the cyclopropyl group will stabilize the conjugated enol form, leading to a higher percentage of the enol tautomer for Methyl 5-cyclopropyl-2,4-dioxopentanoate compared to methyl 2,4-dioxopentanoate, particularly in non-polar solvents.[13]

Data Presentation Table:

Compound	Solvent	% Enol Tautomer
Methyl 5-cyclopropyl-2,4-dioxopentanoate	CDCl₃	Experimental Value
Methyl 5-cyclopropyl-2,4-dioxopentanoate	Acetone-d₆	Experimental Value
Methyl 5-cyclopropyl-2,4-dioxopentanoate	DMSO-d₆	Experimental Value
methyl 2,4-dioxopentanoate	CDCl₃	Experimental Value
methyl 2,4-dioxopentanoate	Acetone-d₆	Experimental Value
methyl 2,4-dioxopentanoate	DMSO-d₆	Experimental Value

Determination of Acidity (pKa) by UV-Vis Spectrophotometry

The acidity of the α-proton is a direct measure of the stability of the resulting enolate. A lower pKa indicates a more stable conjugate base and, generally, higher reactivity in base-catalyzed reactions.[2][14]

Experimental Protocol:

• Buffer Preparation: Prepare a series of buffer solutions with accurately known pH values spanning the expected pKa range of the β-dicarbonyl compounds (typically pH 8-12).[15]

• Sample Preparation: Prepare a stock solution of each compound in a suitable solvent (e.g., methanol). Add a small aliquot of the stock solution to each buffer solution to achieve a final concentration suitable for UV-Vis analysis (e.g., 10⁻⁴ M).

• Spectral Acquisition: Record the UV-Vis absorption spectrum for each solution. The enolate form will have a different λmax compared to the keto and enol forms due to the extended conjugation.[3][16]

• Data Analysis:

  • Plot absorbance at the λmax of the enolate as a function of pH.

  • The pKa is the pH at which the absorbance is half of the maximum absorbance, corresponding to a 50:50 mixture of the protonated and deprotonated forms.[9]

Expected Outcome: The potential electron-donating effect of the cyclopropyl group is expected to stabilize the enolate of Methyl 5-cyclopropyl-2,4-dioxopentanoate, resulting in a lower pKa compared to methyl 2,4-dioxopentanoate.

Data Presentation Table:

Compound	pKa
Methyl 5-cyclopropyl-2,4-dioxopentanoate	Experimental Value
methyl 2,4-dioxopentanoate	Experimental Value

Comparative Kinetics of the Knoevenagel Condensation

The Knoevenagel condensation is a classic reaction of β-dicarbonyl compounds, involving the formation of an enolate followed by nucleophilic attack on an aldehyde or ketone.[17][18] Monitoring the reaction rate provides a direct measure of the nucleophilic reactivity of the enolate.

Experimental Protocol:

• Reaction Setup: In a thermostated reaction vessel equipped with a stirrer and a UV-Vis probe, combine a solution of the β-dicarbonyl compound (either Methyl 5-cyclopropyl-2,4-dioxopentanoate or methyl 2,4-dioxopentanoate) and an aldehyde (e.g., benzaldehyde) in a suitable solvent (e.g., ethanol).

• Initiation and Monitoring: Initiate the reaction by adding a catalytic amount of a weak base (e.g., piperidine).[19] Immediately begin monitoring the increase in absorbance of the conjugated product at its λmax.

• Data Analysis:

  • Plot absorbance versus time.

  • Determine the initial reaction rate from the initial slope of the curve.

  • Compare the initial rates for both β-dicarbonyl compounds under identical conditions.

Expected Outcome: If the electronic effect of the cyclopropyl group dominates, leading to a more stable and readily formed enolate, Methyl 5-cyclopropyl-2,4-dioxopentanoate is expected to exhibit a faster reaction rate. However, if steric hindrance is the primary factor, its reactivity may be diminished.

Data Presentation Table:

Compound	Reactant B	Catalyst	Initial Rate (Abs/s)
Methyl 5-cyclopropyl-2,4-dioxopentanoate	Benzaldehyde	Piperidine	Experimental Value
methyl 2,4-dioxopentanoate	Benzaldehyde	Piperidine	Experimental Value

Comparative Reactivity in Michael Addition

The Michael addition involves the 1,4-conjugate addition of an enolate to an α,β-unsaturated carbonyl compound.[20][21] This reaction is also highly sensitive to both the nucleophilicity of the enolate and steric factors.

Experimental Protocol:

• Reaction Setup: In a similar setup to the Knoevenagel experiment, combine the β-dicarbonyl compound and a Michael acceptor (e.g., methyl vinyl ketone) in a suitable solvent (e.g., THF).

• Initiation and Monitoring: Add a catalytic amount of a base (e.g., sodium ethoxide) to generate the enolate. Monitor the disappearance of the Michael acceptor's characteristic UV-Vis absorbance or follow the reaction by quenching aliquots at various time points and analyzing by GC-MS or HPLC.

• Data Analysis:

  • Plot the concentration of the starting material or product versus time.

  • Determine the initial reaction rate.

  • Compare the rates for both β-dicarbonyl compounds.

Expected Outcome: The outcome will again depend on the balance of electronic and steric effects. A more nucleophilic enolate from the cyclopropyl-containing compound would suggest a faster reaction, while steric hindrance from the cyclopropyl group might slow it down.

Data Presentation Table:

Compound	Michael Acceptor	Base	Initial Rate (M/s)
Methyl 5-cyclopropyl-2,4-dioxopentanoate	Methyl Vinyl Ketone	Sodium Ethoxide	Experimental Value
methyl 2,4-dioxopentanoate	Methyl Vinyl Ketone	Sodium Ethoxide	Experimental Value

Visualization of Concepts and Workflows

Caption: Keto-enol tautomerism of Methyl 5-cyclopropyl-2,4-dioxopentanoate.

Caption: Workflow for the comparative reactivity study.

Conclusion

The introduction of a cyclopropyl group in place of a methyl group at the 5-position of methyl 2,4-dioxopentanoate is predicted to have a measurable impact on its reactivity. The unique electronic properties of the cyclopropyl ring are likely to increase the acidity of the α-proton and favor a higher proportion of the enol tautomer. However, the increased steric bulk may counteract this electronic activation in certain bimolecular reactions.

By systematically applying the well-established experimental protocols outlined in this guide—namely ¹H NMR spectroscopy for enol quantification, UV-Vis spectrophotometry for pKa determination, and kinetic analysis of Knoevenagel and Michael reactions—researchers can obtain the quantitative data necessary to fully elucidate the reactivity profile of Methyl 5-cyclopropyl-2,4-dioxopentanoate. This understanding will be invaluable for the rational design of synthetic routes and the development of novel molecules in the pharmaceutical and chemical industries.

References

• Fiveable. (2025, August 15). Cyclopropyl: Organic Chemistry Study Guide. [Link]

• Gein, V. L., et al. (2014). Three-Component Reaction of Methyl 2,4-Dioxo-4-phenylbutanoate and Methyl 2,4-Dioxopentanoate with Aromatic Aldehydes and Propane-1,2-diamine and Chemical Properties of the Products. Russian Journal of Organic Chemistry, 50(1), 85-91.

• Chemistry Stack Exchange. (2017, August 23). How does the cyclopropyl group influence conjugation and aromaticity?[Link]

• Hatsui, T., Hashiguchi, T., & Takeshita, H. (1987). Photoaddition Reaction of Methyl 2,4-Dioxopentanoate with 1,3-Butadiene. Chemistry Letters, 16(8), 1635-1638.
• Hughes, D. L. (2024, October 8). Driving tert-butyl axial: the surprising cyclopropyl effect. Chemical Science, 15, 13783-13791.

• ResearchGate. (n.d.). Increased steric strain adjacent to cyclopropane. (A) NBO-STERIC...[Link]

• Padwa, A., & Chou, C. S. (1981). Effects of Substituents on the Type II Photoreaction of Tetrasubstituted Cyclopropenes. Tetrahedron, 37(18), 3269-3274.
• Mayr, H., & Bug, T. (2003). Reactivity of electrophilic cyclopropanes. Chemical Reviews, 103(4), 1151-1212.
• Patai, S. (Ed.). (1987). The Chemistry of the Cyclopropyl Group. John Wiley & Sons.

• Wikipedia. (n.d.). Knoevenagel condensation. [Link]

• Slideshare. (n.d.). Knoevenagel reaction. [Link]

• Leber, P. A., et al. (2013). Experimental evidence of a cyclopropylcarbinyl conjugative electronic effect. Organic & Biomolecular Chemistry, 11(36), 5994-5997.
• Saracoglu, M., & Kandemirli, F. (2017). Synthesis and Quantum Chemical Calculations of 2,4-dioxopentanoic Acid Derivatives - Part I. Chemical Science Review and Letters, 6(21), 1-11.
• Ying, A. G., Wu, C. L., & He, G. H. (2011). Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. Asian Journal of Chemistry, 23(1), 349-351.

• Wikipedia. (n.d.). Michael reaction. [Link]

• KPU Pressbooks. (n.d.). 8.3 β-dicarbonyl Compounds in Organic Synthesis. [Link]

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. [Link]

• Royal Society of Chemistry. (2021). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry, 19, 7948-7956.

• Organic Syntheses. (n.d.). Ketone, cyclopropyl methyl. [Link]

• ResearchGate. (n.d.). Reactivity of electrophilic cyclopropanes. [Link]

• Organic Chemistry Portal. (n.d.). Michael Addition. [Link]

• Molbase. (n.d.). Methyl 2,4-dioxopentanoate. [Link]

• Ataman Kimya. (n.d.). 2,4-DIHYDROXY-2-METHYLPENTANE. [Link]

• Google Patents. (n.d.).
• National Institutes of Health. (2010). β-DICARBONYL ENOLATES: A NEW CLASS OF NEUROPROTECTANTS. Neurotoxicology, 31(4), 345–351.
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• Chemistry LibreTexts. (2015, July 19). 23.2: B-Dicarbonyl Compounds as Synthetic Intermediates. [Link]

• Royal Society of Chemistry. (2015). Synthesis of methyl 2-cyano-3,12-dioxo-18β-olean-1,9(11)-dien-30-oate analogues to determine the active groups for inhibiting cell growth and inducing apoptosis in leukemia cells. Organic & Biomolecular Chemistry, 13, 10839-10851.
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• PubChem. (n.d.). Methyl 4-cyclopropyl-2,4-dioxobutanoate. [Link]

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A Comparative Guide to the HPLC-Based Validation of Methyl 5-cyclopropyl-2,4-dioxopentanoate Synthesis for Pharmaceutical Research

Authored by: A Senior Application Scientist

This guide provides a comprehensive, in-depth analysis of high-performance liquid chromatography (HPLC) for the validation of Methyl 5-cyclopropyl-2,4-dioxopentanoate synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols. Instead, it offers a comparative framework, weighing the advantages and limitations of HPLC against other analytical techniques and grounding every recommendation in established scientific principles and regulatory standards. Our objective is to equip you with the expertise to not only implement a robust validation system but also to understand the critical thinking behind each step, ensuring the integrity and reliability of your research.

The Critical Role of Synthesis Validation

Methyl 5-cyclopropyl-2,4-dioxopentanoate is a key intermediate in the synthesis of various pharmaceutically active compounds. The purity and consistency of this intermediate directly impact the safety and efficacy of the final drug product. Therefore, a rigorously validated analytical method is not merely a regulatory formality but a scientific necessity to ensure product quality. This guide will focus on HPLC as the primary validation technique due to its widespread availability, high resolution, and adaptability.

HPLC Method Development: A Step-by-Step Rationale

The development of a successful HPLC method hinges on a systematic approach to optimizing the separation of the target compound from its potential impurities.

Initial Parameter Selection

Our experimental design begins with the selection of the stationary and mobile phases, as well as the detection wavelength. Given the polar nature of Methyl 5-cyclopropyl-2,4-dioxopentanoate, a reversed-phase HPLC method is appropriate.

• Column: A C18 column is a versatile and robust choice for the separation of a wide range of non-polar to moderately polar compounds.

• Mobile Phase: A gradient elution with a mixture of water (with an acid modifier like 0.1% formic acid to improve peak shape) and a polar organic solvent such as acetonitrile or methanol is typically effective.

• Detection Wavelength: The optimal wavelength for detection is determined by analyzing the UV spectrum of Methyl 5-cyclopropyl-2,4-dioxopentanoate.

Experimental Protocol: HPLC Method Development

• Prepare a standard solution of Methyl 5-cyclopropyl-2,4-dioxopentanoate in a suitable solvent (e.g., acetonitrile).

• Determine the UV absorption maximum (λmax) by scanning the standard solution from 200 to 400 nm using a UV-Vis spectrophotometer.

• Equilibrate the HPLC system with the chosen C18 column and initial mobile phase conditions.

• Inject the standard solution and monitor the chromatogram at the determined λmax.

• Systematically vary the mobile phase composition, gradient, and flow rate to achieve optimal separation of the main peak from any impurity peaks. Key objectives include achieving a symmetrical peak shape, adequate resolution between peaks, and a reasonable run time.

Rigorous Validation of the HPLC Method

Once the HPLC method is developed, it must be validated to ensure it is fit for its intended purpose. The validation process is guided by the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines on the validation of analytical procedures.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Experimental Protocol:

  • Prepare a solution of the Methyl 5-cyclopropyl-2,4-dioxopentanoate standard.

  • Prepare a mixture containing the standard and known potential impurities.

  • Inject both solutions into the HPLC system.

  • Compare the chromatograms to ensure that the peak for Methyl 5-cyclopropyl-2,4-dioxopentanoate is well-resolved from all other peaks.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Experimental Protocol:

  • Prepare a series of at least five standard solutions of Methyl 5-cyclopropyl-2,4-dioxopentanoate at different concentrations.

  • Inject each standard in triplicate.

  • Plot the average peak area against the concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), which should ideally be ≥ 0.999.

Accuracy

Accuracy refers to the closeness of the test results obtained by the method to the true value.

• Experimental Protocol:

  • Prepare samples with known concentrations of Methyl 5-cyclopropyl-2,4-dioxopentanoate (e.g., by spiking a placebo mixture).

  • Analyze these samples in triplicate.

  • Calculate the percentage recovery for each sample. The recovery should typically be within 98-102%.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the standard deviation or relative standard deviation (RSD).

• Repeatability (Intra-assay precision):

  • Experimental Protocol: Analyze a minimum of six replicate samples of the same concentration on the same day, with the same analyst and instrument. The RSD should be ≤ 2%.

• Intermediate Precision (Inter-assay precision):

  • Experimental Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or a different instrument. The RSD between the two sets of results should be ≤ 2%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Experimental Protocol (based on the signal-to-noise ratio):

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • This can be achieved by injecting a series of dilute solutions of known concentration.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is a powerful tool, other techniques can also be employed for the validation of Methyl 5-cyclopropyl-2,4-dioxopentanoate synthesis. The choice of method often depends on the specific requirements of the analysis.

Feature	HPLC	UPLC-MS	GC-MS
Principle	Separation based on polarity	Separation based on polarity, with mass detection	Separation based on volatility, with mass detection
Sensitivity	Good	Excellent	Excellent
Resolution	Very Good	Excellent	Good
Run Time	Moderate	Fast	Moderate to Long
Cost	Moderate	High	Moderate to High
Sample Volatility	Not required	Not required	Required
Structural Info	Limited (UV spectrum)	Excellent (Mass spectrum)	Excellent (Mass spectrum)

UPLC-MS (Ultra-Performance Liquid Chromatography-Mass Spectrometry): Offers higher resolution and sensitivity than HPLC, with the added benefit of providing molecular weight and structural information. However, the instrumentation is more expensive and complex to operate.

GC-MS (Gas Chromatography-Mass Spectrometry): Is suitable for volatile and thermally stable compounds. While it provides excellent structural information, it may require derivatization for non-volatile compounds like Methyl 5-cyclopropyl-2,4-dioxopentanoate, which can add complexity to the sample preparation process.

Visualizing the Workflow

To provide a clear overview of the validation process, the following diagrams illustrate the key experimental workflows and logical relationships.

Caption: HPLC Method Development and Validation Workflow.

Caption: Interrelationship of HPLC Validation Parameters.

Conclusion

The validation of the synthesis of Methyl 5-cyclopropyl-2,4-dioxopentanoate is a critical step in ensuring the quality and safety of pharmaceutical products. HPLC offers a robust, reliable, and accessible method for this purpose. By following a systematic approach to method development and validation, as outlined in this guide, researchers can be confident in the integrity of their results. While alternative techniques like UPLC-MS and GC-MS offer certain advantages, the choice of analytical method should always be based on a careful consideration of the specific needs of the project, available resources, and regulatory requirements.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• United States Pharmacopeia. (2023). General Chapter <621> Chromatography. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons. [Link]

comparative study of cyclopropyl vs non-cyclopropyl beta-diketones

A Comparative Guide: Cyclopropyl vs. Non-Cyclopropyl β -Diketones in Chemical Synthesis and Drug Design

β -Diketones (1,3-diketones) are ubiquitous scaffolds in coordination chemistry, materials science, and medicinal chemistry. The substitution pattern at the α and γ positions dictates their keto-enol tautomerism, lipophilicity, and metabolic fate. This guide provides an objective, data-driven comparison between cyclopropyl-substituted β -diketones and their non-cyclopropyl (e.g., isopropyl, methyl) counterparts, detailing the causality behind their divergent physicochemical behaviors.

Structural and Electronic Divergence

The replacement of an acyclic alkyl group (like isopropyl) with a cyclopropyl ring introduces profound electronic and steric changes that dramatically alter the molecule's behavior.

• Walsh Orbital Conjugation : Unlike standard alkyl groups, the strained C-C bonds of the cyclopropane ring possess significant π -character (known as Walsh orbitals). These orbitals can conjugate with the π -system of the enol tautomer, providing electronic stabilization that shifts the keto-enol equilibrium further toward the enol form compared to isopropyl derivatives (1)[1].

• Lipophilicity and Bioisosterism : In drug design, converting an acyclic alkane to a cyclopropane equivalent is a proven tactic to modulate pharmacokinetics. While isopropyl groups increase lipophilicity, cyclopropyl substitution typically lowers the partition coefficient (logP) due to a reduction in hydrophobic surface area and the altered sp 2 -like hybridization of the ring carbons (2)[2].

• Metabolic Stability : The increased s-character of the cyclopropyl C-H bonds increases the bond dissociation energy. This makes the tertiary carbon significantly more resistant to cytochrome P450-mediated oxidation compared to the highly susceptible tertiary C-H bond of an isopropyl group.

Caption: Comparative pharmacological effects of isopropyl versus cyclopropyl substitution.

Quantitative Data Comparison

The table below synthesizes the physicochemical differences between representative non-cyclopropyl and cyclopropyl β -diketones to guide structural selection.

Property	Non-Cyclopropyl (e.g., Isopropyl)	Cyclopropyl Substituted	Mechanistic Causality
Lipophilicity (logP)	Higher baseline	∼ 0.2 - 0.4 units lower	Cyclopropane has a smaller hydrophobic sweep volume and distinct carbon hybridization (2)[2].
Keto-Enol Equilibrium	Solvent dependent	Favors Enol	Inductive effects and Walsh orbital overlap stabilize the intramolecular H-bond of the enol (3)[3].
Metabolic Half-life	Shorter	Longer	Strained ring C-H bonds resist enzymatic hydrogen abstraction.
Steric Profile	Flexible, freely rotating	Rigid, locked geometry	Ring strain restricts conformational freedom, enhancing target binding affinity.

Experimental Workflows & Protocols

To leverage these properties, researchers must synthesize and characterize these compounds accurately. Below are self-validating protocols designed for high yield and rigorous analytical verification.

Protocol A: Synthesis of 1-Cyclopropyl-1,3-diketones via Claisen Condensation

Causality & Logic: Standard Claisen condensations often yield complex mixtures due to competing aldol reactions and poor enolate nucleophilicity. By utilizing sodium methoxide in anhydrous Dimethyl Sulfoxide (DMSO) as the sole solvent, the enolate's hydrogen bonding is disrupted. This creates a "naked" enolate that dramatically accelerates the nucleophilic acyl substitution, ensuring high purity and yield (4)[4].

Step-by-Step Methodology :

• Preparation : In an oven-dried flask under an inert atmosphere, dissolve the ester precursor (e.g., methyl cyclopropanecarboxylate) (2.0 equiv) and the corresponding ketone (1.0 equiv) in anhydrous DMSO (0.5 M concentration).

• Base Addition : Cool the reaction mixture to 15 °C using a water bath. Add sodium methoxide (2.0 equiv) in one rapid portion. Note: Rapid addition prevents localized concentration gradients that lead to side reactions.

• Reaction Propagation : Remove the cooling bath and heat the mixture to 40–55 °C for 8–10 hours.

• Self-Validating Check : Monitor the reaction via GC/MS. The complete disappearance of the starting ketone validates the reaction's completion, preventing difficult downstream chromatographic separations.

• Quenching : Dilute the mixture with toluene, cool to 0 °C, and meticulously add 3N HCl dropwise to maintain the internal temperature below 25 °C until pH ~3 is reached. Extract and concentrate the organic layer.

Protocol B: NMR Determination of Keto-Enol Equilibrium

Causality & Logic: The keto and enol tautomers of β -diketones exchange slowly on the NMR timescale, allowing them to be observed as distinct species. This protocol is a self-validating system: the sum of the integrated protons for both forms must mathematically equal the total proton count of the molecule, instantly verifying sample purity.

Step-by-Step Methodology :

• Sample Preparation : Dissolve 15 mg of the synthesized β -diketone in 0.6 mL of CDCl 3​ (a non-polar solvent that typically favors the enol form via intramolecular hydrogen bonding).

• Acquisition Parameters : Acquire a 1 H NMR spectrum using a long relaxation delay ( d1​≥10 seconds) and a 90° pulse angle to ensure complete relaxation of all spins, guaranteeing quantitative integration.

• Integration : Integrate the enol methine proton (typically a singlet between δ 5.5–6.5 ppm) and the keto methylene protons (typically a singlet between δ 3.5–4.0 ppm).

• Calculation : Calculate the enol percentage using the formula: Enol%=Ienol​+(Iketo​/2)Ienol​​×100 .

Caption: Workflow of keto-enol tautomerization and subsequent metal chelation.

References

• Title: US6143935A - Process for the preparation of 1,3-dicarbonyl compounds Source: Google Patents URL
• Title: Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups Source: Beilstein Journal of Organic Chemistry URL
• Title: Tautomerism of β-Diketones and β-Thioxoketones Source: MDPI URL
• Source: Journal of Chemical Education (ACS Publications)

Sources

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• 2. BJOC - Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US6143935A - Process for the preparation of 1,3-dicarbonyl compounds - Google Patents [patents.google.com]

structural confirmation of Methyl 5-cyclopropyl-2,4-dioxopentanoate derivatives

A Senior Application Scientist's Guide to the Structural Confirmation of Methyl 5-cyclopropyl-2,4-dioxopentanoate Derivatives

In the landscape of contemporary drug discovery and development, the structural elucidation of novel chemical entities is a cornerstone of progress. Methyl 5-cyclopropyl-2,4-dioxopentanoate and its derivatives represent a class of compounds with significant potential, owing to the unique combination of a reactive β-dicarbonyl system and a conformationally rigid cyclopropyl moiety. This guide provides a comprehensive comparison of analytical techniques for the unambiguous structural confirmation of these molecules, grounded in experimental data and established scientific principles. Our focus is not merely on the "what" but the "why," offering insights into the strategic selection and application of these methods for researchers, scientists, and drug development professionals.

The Analytical Gauntlet: A Multi-faceted Approach to Structural Validation

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is the most powerful and definitive non-destructive technique for the structural validation of organic molecules, including cyclopropyl ketones.[1] It provides a detailed roadmap of the molecular framework through chemical shifts, spin-spin coupling, and various 2D correlation experiments.[1]

The proton NMR spectrum of a Methyl 5-cyclopropyl-2,4-dioxopentanoate derivative is highly characteristic. The protons on the cyclopropyl ring are particularly informative, typically appearing in the upfield region of the spectrum due to the ring's anisotropic magnetic field.[1]

• Cyclopropyl Protons:

  • Methine Proton (α-proton): The proton on the carbon adjacent to the carbonyl group is the most deshielded of the cyclopropyl protons, generally resonating between δ 1.8-2.7 ppm.[1]

  • Methylene Protons (β-protons): The four protons on the other two carbons of the ring are magnetically non-equivalent and appear further upfield, typically between δ 0.8-1.5 ppm.[1]

  • Splitting Patterns: Due to geminal and vicinal couplings, the signals for the cyclopropyl protons often present as complex and overlapping multiplets. The characteristic cis and trans vicinal coupling constants (J) are invaluable for stereochemical assignments, with ³Jcis (typically 7-9 Hz) being larger than ³Jtrans (typically 4-6 Hz).[1]

• Pentanoate Backbone Protons: The methylene protons on the pentanoate chain will exhibit distinct chemical shifts and coupling patterns depending on their proximity to the two carbonyl groups.

• Methyl Ester Protons: A characteristic singlet for the methyl ester group is expected to appear around δ 3.7 ppm.[2]

The carbon NMR spectrum provides direct insight into the carbon framework of the molecule.

• Carbonyl Carbons: The two carbonyl carbons of the β-dicarbonyl system are expected to resonate in the downfield region of the spectrum, typically between 190-210 ppm for the ketone and 160-175 ppm for the ester. Studies on cyclopropyl ketones have shown that the carbonyl carbon signal appears at a field position intermediate between corresponding saturated and α,β-unsaturated ketones, suggesting some degree of electronic interaction between the cyclopropyl ring and the carbonyl group.[3]

• Cyclopropyl Carbons: The carbons of the cyclopropyl ring will appear in the upfield region, typically between 10-30 ppm.

• Methyl Ester Carbon: The carbon of the methyl ester group will resonate around 50-55 ppm.

Table 1: Characteristic NMR Data for Methyl 5-cyclopropyl-2,4-dioxopentanoate Derivatives

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Cyclopropyl CH	1.8 - 2.7	15 - 30
Cyclopropyl CH₂	0.8 - 1.5	10 - 20
Backbone CH₂	2.5 - 3.5	30 - 50
O-CH₃	~ 3.7	50 - 55
Ester C=O	-	160 - 175
Ketone C=O	-	190 - 210

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.[1]

• Data Acquisition: Acquire ¹H, ¹³C, and, if necessary, 2D correlation spectra (e.g., COSY, HSQC) on a 400 MHz or higher field NMR spectrometer.[1]

• Data Processing: Process the acquired data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: Integrate the ¹H NMR signals to determine proton ratios. Analyze chemical shifts, coupling constants, and 2D correlations to assign the structure.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) is a crucial technique for confirming the molecular weight of the synthesized compound and providing valuable structural information through the analysis of its fragmentation pattern.[2]

• Molecular Ion Peak (M⁺): The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the specific derivative. For the parent compound, Methyl 5-cyclopropyl-2,4-dioxopentanoate (C₈H₁₀O₄), the expected molecular weight is approximately 170.16 g/mol .[4][5]

• Fragmentation Pattern: Electron ionization (EI) MS will induce fragmentation of the molecule. Key fragmentation pathways for this class of compounds may include:

  • Loss of the methoxy group (-OCH₃) from the ester.

  • Loss of the entire methoxycarbonyl group (-COOCH₃).

  • Cleavage of the bond between the cyclopropyl group and the carbonyl, leading to a cyclopropylcarbonyl cation or a fragment resulting from the loss of the cyclopropyl group.

  • Ring-opening of the cyclopropyl group.[2]

Table 2: Predicted Key Mass Fragments for Methyl 5-cyclopropyl-2,4-dioxopentanoate

m/z	Possible Fragment
170	[M]⁺
139	[M - OCH₃]⁺
111	[M - COOCH₃]⁺
69	[Cyclopropyl-C=O]⁺

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a volatile solvent such as methanol or acetonitrile.

• Data Acquisition: Introduce the sample into the mass spectrometer via a suitable ionization method (e.g., Electron Ionization (EI) or Electrospray Ionization (ESI)). Acquire the mass spectrum over an appropriate mass range.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to corroborate the proposed structure.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and straightforward method for the identification of key functional groups present in a molecule. For Methyl 5-cyclopropyl-2,4-dioxopentanoate derivatives, IR spectroscopy is particularly useful for confirming the presence of the two distinct carbonyl groups.

• Carbonyl (C=O) Stretching:

  • Ketone C=O: A strong, sharp absorption band is expected in the region of 1700-1725 cm⁻¹.

  • Ester C=O: Another strong, sharp absorption band will be present, typically at a higher frequency than the ketone, in the range of 1735-1750 cm⁻¹. The presence of two distinct carbonyl peaks is a strong indicator of the β-dicarbonyl system.

• C-H Stretching:

  • Cyclopropyl C-H: Look for characteristic C-H stretching vibrations around 3000-3100 cm⁻¹.

  • Aliphatic C-H: C-H stretching from the methylene and methyl groups will appear just below 3000 cm⁻¹.

• C-O Stretching: The C-O stretch of the ester group will be visible in the 1000-1300 cm⁻¹ region.

Table 3: Characteristic IR Absorption Bands for Methyl 5-cyclopropyl-2,4-dioxopentanoate Derivatives

Functional Group	Vibrational Mode	Expected Frequency (cm⁻¹)
Ester C=O	Stretch	1735 - 1750
Ketone C=O	Stretch	1700 - 1725
Cyclopropyl C-H	Stretch	3000 - 3100
Aliphatic C-H	Stretch	2850 - 3000
Ester C-O	Stretch	1000 - 1300

Experimental Protocol: Infrared Spectroscopy

• Sample Preparation: Prepare the sample as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr pellet.

• Data Acquisition: Place the sample in the IR spectrometer and acquire the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

X-ray Crystallography: The Definitive 3D Structure

For an unequivocal confirmation of the molecular structure, including stereochemistry and solid-state conformation, single-crystal X-ray crystallography is the ultimate analytical tool.[6] This technique provides a three-dimensional map of electron density, from which bond lengths, bond angles, and the overall molecular geometry can be determined with high precision.

The primary challenge with this method is the requirement of a single crystal of sufficient size and quality. However, when successful, it provides an unambiguous structural proof that can also reveal details about intermolecular interactions in the crystal lattice.[7]

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals of the compound from a suitable solvent or solvent system using techniques such as slow evaporation, vapor diffusion, or cooling.

• Crystal Mounting: Mount a suitable crystal on a goniometer head.[8]

• Data Collection: Place the mounted crystal in an X-ray diffractometer and collect diffraction data at a controlled temperature, often low temperature (e.g., 100 K), to minimize thermal vibrations.[8][9]

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods or Patterson methods. Refine the structural model against the experimental data to obtain the final structure.[8]

A Strategic Workflow for Structural Confirmation

A logical and efficient workflow is essential for the structural confirmation of newly synthesized Methyl 5-cyclopropyl-2,4-dioxopentanoate derivatives. The following diagram illustrates a recommended analytical cascade.

Caption: A logical workflow for the .

Comparative Insights and Conclusion

The is best achieved through a synergistic application of spectroscopic and crystallographic techniques. While IR and MS provide rapid and valuable initial checks for the presence of key functional groups and the correct molecular weight, NMR spectroscopy stands as the cornerstone for detailed structural elucidation, providing unambiguous evidence of atomic connectivity. For absolute proof of structure, particularly in cases with stereochemical ambiguity or for understanding solid-state packing, X-ray crystallography is the gold standard, provided a suitable crystal can be obtained.

By employing the systematic approach outlined in this guide, researchers, scientists, and drug development professionals can confidently and accurately determine the structures of these promising compounds, paving the way for further investigation into their chemical and biological properties.

References

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• Saracoglu, M., & Kandemirli, F. (2017). Synthesis and Quantum Chemical Calculations of 2,4-dioxopentanoic Acid Derivatives - Part I. Chemical Science Review and Letters, 6(21), 1-11. Available from: [Link]

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• Hinz, F. I., Lee, J. K., & Bielawski, C. W. (2018). Mass spectrometry in organic and bio-organic catalysis: Using thermochemical properties to lend insight into mechanism. Mass Spectrometry Reviews, 37(5), 615-631. Available from: [Link]

• X-Ray Crystallographic Analysis Report for. (2005). Royal Society of Chemistry. Available from: [Link]

• Wang, Y., Li, M., Wang, Y., & Liu, H. (2024). Advances in detecting α-dicarbonyl compounds: Insights from spectroscopic techniques. Applied Spectroscopy Reviews, 1-21. Available from: [Link]

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• Synthesis of Ethyl 3,5-(Disubstituted Phenyl)-2-Isocyano-5-Oxopentanoate. (2026). Bangladesh Journals Online. Available from: [Link]

• Synthesis, Characterization of Ethyl Dioxoisoindolinyl Cyclohexenone Carboxylate Derivatives from Some Chalcones and its Biological Activity Assessment. (2023). Chemical Methodologies. Available from: [Link]

• Structures of cyclopropyl-moiety-containing drugs. ResearchGate. Available from: [Link]

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• Cyclopentanone-based chalcone derivatives: Synthesis, characterization, DFT, drug-likeness and molecular docking studies. (2025). Journal of Molecular Structure, 1319, 138688. Available from: [Link]

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A Comparative Guide to the Synthetic Routes of Methyl 5-cyclopropyl-2,4-dioxopentanoate

Introduction

Methyl 5-cyclopropyl-2,4-dioxopentanoate is a β,δ-diketoester of growing interest in medicinal chemistry and drug development due to its potential as a versatile building block for the synthesis of complex heterocyclic scaffolds. The presence of the cyclopropyl moiety, a common pharmacophore, combined with the reactive 1,3-dicarbonyl system, makes this molecule an attractive starting material for the exploration of novel chemical entities. This guide provides a comparative analysis of two plausible synthetic routes to this target molecule, offering detailed experimental protocols and a discussion of the strategic advantages and disadvantages of each approach. The presented routes are constructed from established organic chemistry principles and analogous reactions reported in the scientific literature, providing a practical framework for researchers in the field.

Route 1: Sequential Acylation of Cyclopropyl Methyl Ketone

This linear approach builds the target molecule by first synthesizing a key β-diketone intermediate, 1-cyclopropyl-1,3-butanedione, followed by a final C-acylation to introduce the methoxycarbonyl group.

Logical Synthesis Workflow (Route 1)

Publish Comparison Guide: Efficacy of Methyl 5-cyclopropyl-2,4-dioxopentanoate in Bio-Orthogonal Ligation

Executive Summary

Bio-orthogonal chemistry has fundamentally transformed molecular labeling, target identification, and bioconjugation. However, traditional methodologies present significant limitations: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) suffers from heavy-metal toxicity in live-cell environments, while Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) relies on synthetically complex and highly unstable cyclooctynes 1[1].

To circumvent these barriers, the field is rapidly adopting enolate-mediated organocatalytic azide-ketone [3+2]-cycloaddition (OrgAKC) . Utilizing Methyl 5-cyclopropyl-2,4-dioxopentanoate as a premium 2,4-diketoester probe, researchers can achieve metal-free, highly regioselective bio-orthogonal ligation under ambient conditions 2[2]. This guide objectively compares the efficacy of this novel compound against traditional alternatives and provides a validated, self-monitoring protocol for drug development professionals.

Mechanistic Rationale: The OrgAKC Paradigm

Methyl 5-cyclopropyl-2,4-dioxopentanoate (CAS: 2375261-17-7) is engineered with a highly acidic methylene bridge flanked by two carbonyl groups. When exposed to a non-nucleophilic organic base, it rapidly forms a stable enolate.

Causality of Experimental Choices:

• Base Selection: 1,1,3,3-Tetramethylguanidine (TMG) is strictly preferred over weaker bases like triethylamine. TMG's high basicity ensures rapid, complete enolization without acting as a competing nucleophile, driving the enolate to act as a reactive dipole equivalent 3[3].

• Chemoselective Cycloaddition: The generated enolate engages in a chemoselective [3+2]-cycloaddition with organic azides. The resulting triazoline intermediate spontaneously dehydrates and hydrolyzes to yield a pure 1,4,5-trisubstituted 1,2,3-triazole.

• The Cyclopropyl Advantage: Beyond its reactivity, the 5-cyclopropyl moiety imparts critical pharmacokinetic benefits. It increases the lipophilicity and metabolic stability of the resulting bioconjugate, preventing rapid enzymatic degradation—a mandatory parameter in modern drug design.

Visualizing the Bio-Orthogonal Workflows

Workflow comparison between OrgAKC and traditional CuAAC bio-orthogonal ligation.

Enolate-mediated organocatalytic azide-ketone [3+2]-cycloaddition (OrgAKC) mechanism.

Comparative Performance Analysis

The following table objectively benchmarks OrgAKC using Methyl 5-cyclopropyl-2,4-dioxopentanoate against the three primary bio-orthogonal alternatives: CuAAC, SPAAC, and IEDDA.

Ligation Strategy	Primary Reagents	Catalyst Requirement	Biocompatibility / Toxicity	Reagent Stability	Regioselectivity
OrgAKC (Current)	2,4-Diketoester + Azide	Organocatalyst (TMG)	High (Metal-Free)	Excellent (Bench-stable)	Absolute (1,4,5-trisubstituted)
CuAAC	Terminal Alkyne + Azide	Cu(I)	Low (Copper-induced ROS)	Excellent	High (1,4-disubstituted)
SPAAC	DBCO/Strained Alkyne + Azide	None	High	Poor (Prone to thiol addition)	Mixed (Regioisomeric mixtures)
IEDDA	Tetrazine + TCO	None	High	Moderate (Tetrazines degrade)	High

Experimental Methodology: Standardized OrgAKC Protocol

This protocol details the coupling of Methyl 5-cyclopropyl-2,4-dioxopentanoate with a target biomolecular azide. It is engineered as a self-validating system to guarantee reproducibility.

Reagents & Equipment

• Probe: Methyl 5-cyclopropyl-2,4-dioxopentanoate (0.3 mmol)

• Target: Azide-functionalized biomolecule/linker (0.45 mmol, 1.5 equiv)

• Catalyst: 1,1,3,3-Tetramethylguanidine (TMG) (20 mol%)

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) (1.0 mL, 0.3 M)

Step-by-Step Procedure

• Preparation of the Enolate: In a dry, inert reaction vial, dissolve Methyl 5-cyclopropyl-2,4-dioxopentanoate in anhydrous DMSO.

  • Causality: DMSO is a polar aprotic solvent that prevents tight ion-pairing, maximizing the nucleophilicity of the enolate and accelerating the reaction kinetics3[3].

• Catalyst Addition: Add TMG (20 mol%) to the solution and stir for 10 minutes at 25°C.

  • Validation Check: A slight bathochromic shift (color change) indicates successful enolate formation.

• Azide Introduction: Add the azide-functionalized target (1.5 equiv) dropwise.

  • Causality: A slight stoichiometric excess of the azide ensures complete consumption of the diketoester probe, simplifying downstream purification.

• Cycloaddition: Stir the mixture at 25°C for 2.5 to 4.0 hours.

  • Validation Check: Monitor the reaction via FT-IR spectroscopy. The complete disappearance of the characteristic azide stretch at ~2100 cm⁻¹ confirms that the ligation has reached completion.

• Quenching and Purification: Quench the reaction with saturated aqueous NH₄Cl to neutralize the TMG catalyst. Extract the organic layer with ethyl acetate, dry over anhydrous Na₂SO₄, and purify via flash chromatography or preparative HPLC.

Quantitative Efficacy Data

Based on standardized OrgAKC benchmarking, the following table summarizes the expected performance metrics when reacting 2,4-diketoesters with various azide classes under the optimized protocol 2[2].

Azide Class	Reaction Time (h)	Conversion Yield (%)	Regiomeric Purity
Aryl Azides	2.5 - 3.0	80 - 85%	>99% (1,4,5-trisubstituted)
Alkyl Azides	3.5 - 4.0	75 - 80%	>99% (1,4,5-trisubstituted)
Sugar Azides (α/β)	10.0 - 12.0	50 - 55%	>99% (1,4,5-trisubstituted)

Data Interpretation: While sterically hindered azides (e.g., sugar azides) require extended reaction times, the regioselectivity remains absolute across all substrates, highlighting the robust, fail-safe nature of the OrgAKC pathway.

References

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• Direct Organocatalytic Chemoselective Synthesis of Pharmaceutically Active 1,2,3-Triazoles and 4,5′-Bitriazoles. PubMed (NIH).2

• Direct Organocatalytic Chemoselective Synthesis of Pharmaceutically Active 1,2,3-Triazoles and 4,5′-Bitriazoles. ACS Organic & Inorganic Au. 3

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